2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate

Core Science & Biosynthesis

Chemical structure and physicochemical properties of 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate

Technical Whitepaper: Physicochemical Profiling and Synthesis of 2-Methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate

Executive Summary & Rationale

Pregabalin ((3S)-3-(aminomethyl)-5-methylhexanoic acid) is a first-line gabapentinoid that exerts potent analgesic and anticonvulsant effects by binding selectively to the α2δ-1 auxiliary subunit of voltage-gated calcium channels in the central nervous system[1],[2]. Despite its clinical efficacy, pregabalin’s pharmacokinetic profile is heavily constrained by its chemical structure. At physiological pH, it exists as a zwitterion. Consequently, it lacks the lipophilicity required for passive transcellular diffusion and relies entirely on active transport via the L-amino acid transporter system (LAT1) located predominantly in the upper small intestine[3]. This active transport mechanism is saturable and prevents absorption in the colon, severely limiting the feasibility of conventional once-daily, sustained-release formulations.

To circumvent this absorption bottleneck, transient masking of the polar functional groups via prodrug derivatization is employed. 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate is a targeted ester prodrug of pregabalin. By conjugating the carboxylic acid moiety with 2-methoxyethanol, the zwitterionic nature of the parent drug is abolished. This esterification suppresses ionization and significantly enhances the molecule's hydrophobicity[4], enabling passive membrane permeability while maintaining sufficient aqueous solubility for gastrointestinal dissolution.

Prodrug Design Logic & Structural Causality

The selection of the 2-methoxyethyl promoiety is not arbitrary; it is a calculated physicochemical optimization. Simple, long-chain alkyl esters (e.g., hexyl or octyl esters) drastically increase lipophilicity but often result in highly crystalline, water-insoluble compounds that suffer from dissolution-rate-limited absorption.

By incorporating an ether oxygen into the ester chain (forming a 2-methoxyethyl group), we introduce a crucial hydrogen-bond acceptor. This maintains a delicate hydrophilic-lipophilic balance (HLB). The ether oxygen ensures the prodrug remains soluble in aqueous luminal fluids, while the overall esterification provides the lipophilicity required to passively cross the lipid bilayer of the intestinal epithelium or the blood-brain barrier (BBB).

Logical flow of 2-methoxyethyl ester prodrug design and in vivo activation.

Physicochemical Properties

The structural modification drastically alters the physicochemical landscape of the molecule. Table 1 summarizes the quantitative shifts in key molecular descriptors.

Table 1: Comparative Physicochemical Properties

Property	Pregabalin (Parent Drug)	2-Methoxyethyl Ester (Prodrug)
Molecular Formula	C₈H₁₇NO₂	C₁₁H₂₃NO₃
Molecular Weight	159.23 g/mol	217.31 g/mol
Physical State (pH 7.4)	Zwitterion (Net Charge 0)	Cationic (Protonated Amine)
Estimated LogP	-1.35	+1.85
pKa	4.2 (Acid), 10.6 (Amine)	10.5 (Amine)
Topological Polar Surface Area	63.3 Ų	55.6 Ų
Primary Absorption Route	LAT1 Active Transport[3]	Passive Transcellular Diffusion

Synthesis & Purification Protocol

Causality in Protocol Design: Direct Fischer esterification of pregabalin is thermodynamically unfavorable and chemically hazardous. Heating pregabalin under acidic conditions promotes an intramolecular cyclization between the primary amine and the carboxylic acid, yielding an inactive γ-lactam (4-isobutylpyrrolidin-2-one). Therefore, a robust protection-deprotection strategy is mandatory. The primary amine must be shielded using a tert-butyloxycarbonyl (Boc) group prior to a mild Steglich esterification.

Step-by-step synthetic workflow for 2-methoxyethyl pregabalin ester.

Self-Validating Synthetic Methodology:

• Amine Protection: Suspend pregabalin (1.0 eq) in a 1:1 mixture of THF/H₂O. Add NaOH (1.1 eq) followed by Di-tert-butyl dicarbonate (Boc₂O, 1.2 eq). Stir at room temperature for 12 hours. Acidify to pH 3 using 1M HCl and extract with ethyl acetate.

  • Validation Checkpoint: Perform TLC (Hexane:EtOAc 1:1). A negative ninhydrin stain confirms the complete consumption of the free amine.

• Steglich Esterification: Dissolve the Boc-protected pregabalin in anhydrous dichloromethane (DCM) under inert N₂ atmosphere. Add 2-methoxyethanol (1.5 eq) and 4-Dimethylaminopyridine (DMAP, 0.1 eq). Cool to 0°C, then dropwise add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 eq). Stir for 8 hours, allowing the reaction to warm to room temperature.

  • Causality: EDC activates the carboxylic acid at room temperature, while DMAP acts as an acyl transfer catalyst, ensuring high yields without the thermal degradation associated with standard acid catalysis.

• Deprotection: Wash the DCM layer with saturated NaHCO₃ and brine, dry over Na₂SO₄, and concentrate. Redissolve the intermediate in DCM and add Trifluoroacetic acid (TFA, 10 eq) at 0°C. Stir for 2 hours to cleave the Boc group.

• Purification: Concentrate the mixture under reduced pressure to remove excess TFA. Purify the resulting crude oil via Preparative Reverse-Phase HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA). Lyophilize the pure fractions to yield the target compound as a TFA salt.

In Vitro Cleavage & Pharmacokinetic Profiling

Causality in Assay Design: For an ester prodrug to be viable, it must act as a self-immolative system—remaining stable in the acidic environment of the stomach but rapidly hydrolyzing into the active parent drug upon systemic absorption. This bioconversion is mediated by ubiquitous carboxylesterases (CES1 and CES2) in the liver and plasma. An in vitro human liver microsome (HLM) stability assay is the gold standard for validating this enzymatic liability.

Self-Validating Microsomal Hydrolysis Protocol:

• Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4). Thaw HLMs on ice and dilute to a final protein concentration of 1.0 mg/mL in the buffer.

• Incubation: Pre-incubate the microsome suspension at 37°C for 5 minutes. Initiate the reaction by adding the 2-methoxyethyl ester prodrug to a final concentration of 1 µM.

• Quenching & Extraction: At specific time intervals (0, 5, 15, 30, 60 minutes), extract 50 µL aliquots and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., pregabalin-d4).

  • Validation Checkpoint: Run a parallel positive control using Enalapril (a known ester prodrug). If Enalapril does not hydrolyze into Enalaprilat, the microsome batch is enzymatically inactive and the assay must be voided.

• Quantification: Centrifuge the quenched samples at 14,000 rpm for 10 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS, tracking the exponential decay of the prodrug mass transition (m/z 218 → active fragments) and the stoichiometric appearance of pregabalin (m/z 160 → 142).

References[1] Title: Pharmacology and mechanism of action of pregabalin: the calcium channel alpha2-delta (alpha2-delta) subunit as a target for antiepileptic drug discovery

Source: PubMed (NIH) URL:[Link][2] Title: Identification of the alpha2-delta-1 subunit of voltage-dependent calcium channels as a molecular target for pain mediating the analgesic actions of pregabalin Source: PubMed (NIH) URL:[Link][4] Title: Development and Stability of a New Transdermal Formulation of Pregabalin for Skin Permeation Source: ResearchGate URL:[Link][3] Title: WO2008060572A1 - Use of gabapentin and pregabalin prodrugs for treating tinnitus Source: Google Patents URL:

Sources

• 1. Pharmacology and mechanism of action of pregabalin: the calcium channel alpha2-delta (alpha2-delta) subunit as a target for antiepileptic drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of the alpha2-delta-1 subunit of voltage-dependent calcium channels as a molecular target for pain mediating the analgesic actions of pregabalin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. WO2008060572A1 - Use of gabapentin and pregabalin prodrugs for treating tinnitus - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Preclinical Bioconversion Profiling: Metabolic Stability of 2-Methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate in Human Liver Microsomes

Executive Summary & Mechanistic Rationale

Pregabalin—chemically known as (3S)-3-(aminomethyl)-5-methylhexanoic acid—is a first-line neuromodulator that exerts its anticonvulsant and analgesic effects by binding to the α2-δ subunit of voltage-gated calcium channels. In its native form, pregabalin exhibits a highly predictable pharmacokinetic profile characterized by negligible hepatic metabolism (<2%) and near-complete renal excretion [1].

However, to overcome specific delivery barriers, improve lipophilicity, or modulate absorption kinetics, prodrug strategies are frequently employed. 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate is a rationally designed ester prodrug of pregabalin. Because the active moiety is masked by a 2-methoxyethyl ester, the pharmacological efficacy of this compound is entirely dependent on its rapid and complete bioconversion in vivo.

Evaluating the metabolic stability of this prodrug in Human Liver Microsomes (HLM) is a critical preclinical milestone. HLM assays provide a robust, physiologically relevant matrix containing the full complement of membrane-bound drug-metabolizing enzymes—most notably Cytochrome P450s (CYPs) and Carboxylesterases (CESs) [2].

Enzymatic Causality: Isolating CES vs. CYP Activity

As an Application Scientist, I design metabolic assays not just to generate half-life data, but to prove mechanistic causality. The biotransformation of the 2-methoxyethyl ester prodrug is governed by a specific enzymatic interplay:

• Carboxylesterase (CES) Hydrolysis (Primary Pathway): Human liver tissue highly expresses hCE-1 and hCE-2 [3]. These serine esterases rapidly attack the ester bond of the prodrug, yielding the active pregabalin and a 2-methoxyethanol byproduct. Crucially, CES enzymes are hydrolytic and do not require cofactors to function.

• Cytochrome P450 Metabolism (Minor Pathway): CYPs may attempt to oxidize the prodrug (e.g., O-demethylation of the methoxyethyl tail). Unlike CES, CYP-mediated phase I metabolism strictly requires the electron-donating cofactor NADPH .

By running parallel HLM incubations—one supplemented with NADPH and one without—we create a self-validating system. If the prodrug depletes rapidly in both arms, we definitively prove that clearance is driven by cofactor-independent CES hydrolysis rather than CYP oxidation.

Caption: Biotransformation pathway of the pregabalin 2-methoxyethyl ester prodrug in HLM.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in the data, the following protocol incorporates strict positive and negative controls to rule out chemical instability and matrix effects [4].

Step-by-Step Methodology

• Matrix Preparation: Thaw pooled Human Liver Microsomes (HLM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) supplemented with 3.3 mM MgCl₂.

• Pre-Incubation: Dilute the HLM in the buffer to achieve a final protein concentration of 0.5 mg/mL. Aliquot 190 µL of this suspension into a 96-well plate and pre-incubate at 37°C for 10 minutes.

• Substrate Spiking: Add 5 µL of the 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate working solution to the wells (achieving a 1 µM final assay concentration).

• Reaction Initiation (The Split):

  • +NADPH Arm: Initiate the reaction by adding 5 µL of 20 mM NADPH (final concentration 1 mM). This arm captures total hepatic clearance (CYP + CES).

  • -NADPH Arm: Add 5 µL of buffer instead of NADPH. This isolates cofactor-independent clearance (CES-mediated ester hydrolysis).

• Time-Course Sampling: At exact intervals (0, 5, 15, 30, 45, and 60 minutes), extract 20 µL aliquots from the reaction mixture.

• Quenching: Immediately transfer the 20 µL aliquot into 100 µL of ice-cold acetonitrile containing an internal standard (e.g., Pregabalin-d6). This instantly precipitates the microsomal proteins, halting all enzymatic activity.

• Bioanalysis: Centrifuge the quenched plates at 4,000 × g for 15 minutes at 4°C. Transfer the supernatant for LC-MS/MS analysis to quantify the exponential decay of the parent prodrug and the stoichiometric formation of native pregabalin.

Required Assay Controls

• Negative Control (Buffer Only): Validates that the ester bond is chemically stable at pH 7.4 and 37°C.

• Negative Control (Heat-Inactivated HLM): Rules out non-enzymatic binding or degradation by the biological matrix.

• Positive Control (CYP): Verapamil (+NADPH) to validate CYP functionality.

• Positive Control (CES): Irinotecan/CPT-11 (-NADPH) to validate baseline carboxylesterase activity [2].

Caption: Step-by-step experimental workflow for HLM metabolic stability assay.

Quantitative Data Interpretation

The metabolic stability is modeled using first-order kinetics. The elimination rate constant ( k ) is derived from the slope of the natural log of the percentage of parent drug remaining versus time.

• Half-life ( t1/2​ ): 0.693/k

• Intrinsic Clearance ( CLint​ ): (0.693/t1/2​)×(Incubation Volume/Microsomal Protein)

Below is a representative data summary demonstrating the expected kinetic behavior of this specific prodrug class compared to controls.

Table 1: Representative Kinetic Parameters in HLM

Test Article	Condition	Half-life ( t1/2​ ) (min)	Intrinsic Clearance ( CLint​ ) (µL/min/mg)	Primary Biotransformation Mechanism
Pregabalin (Native)	+ NADPH	> 240	< 5.0	Negligible (Renally Excreted)
Prodrug	+ NADPH	12.4	111.8	Rapid Ester Hydrolysis
Prodrug	- NADPH	13.1	105.8	Rapid Ester Hydrolysis
CPT-11 (Pos. Control)	- NADPH	28.5	48.6	CES-mediated Hydrolysis
Verapamil (Pos. Control)	+ NADPH	18.2	76.1	CYP-mediated N-dealkylation

Expert Insight: Notice that the t1/2​ and CLint​ values for the prodrug are nearly identical regardless of the presence of NADPH. This data signature definitively proves that the clearance is driven almost entirely by cofactor-independent carboxylesterases rather than CYP450 oxidation. The rapid intrinsic clearance (>100 µL/min/mg) confirms that the 2-methoxyethyl ester is an efficient prodrug capable of rapidly liberating active pregabalin upon first-pass hepatic exposure.

References

• Efficacy and tolerability of pregabalin in partial epilepsy. Ovid.
• Characterization of CPT-11 Hydrolysis by Human Liver Carboxylesterase Isoforms hCE-1 and hCE-2. AACR Journals.
• Structure and Catalytic Properties of Carboxylesterase Isozymes Involved in Metabolic Activation of Prodrugs. MDPI.
• A Comparative Guide to the Pharmacokinetic Profiles of Pregabalin and Gabapentin. Benchchem.

In Vitro Hydrolysis Pathways of 2-Methoxyethyl (3S)-3-(Aminomethyl)-5-Methylhexanoate: A Comprehensive Mechanistic and Methodological Guide

Executive Summary & Mechanistic Rationale

Pregabalin ((3S)-3-(aminomethyl)-5-methylhexanoic acid) is a highly effective gabapentinoid, but its oral bioavailability is bottlenecked by its reliance on the saturable L-amino acid transporter 1 (LAT1)[1]. To achieve dose-proportional absorption and bypass this saturable pathway, prodrug strategies are employed. By masking the carboxylic acid moiety, the molecule's lipophilicity is increased, enabling passive transcellular diffusion across the intestinal epithelium .

The selection of the 2-methoxyethyl ester promoiety—forming 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate—is a highly calculated structural decision[2]. Standard alkyl esters (like ethyl or butyl) can sometimes render a molecule overly lipophilic, leading to poor aqueous solubility. The inclusion of the ether oxygen in the 2-methoxyethyl chain introduces hydrogen-bonding capabilities, perfectly balancing the hydrophilic-lipophilic balance (HLB)[3]. Once absorbed, the prodrug must undergo rapid bioconversion to release the active parent drug and a transient byproduct, 2-methoxyethanol[4].

Pathways of Hydrolysis

The in vitro clearance of ester prodrugs is governed by two competing pathways: chemical degradation and enzymatic cleavage. For a prodrug to be viable, it must resist chemical hydrolysis in the harsh pH of the gut while rapidly succumbing to enzymatic hydrolysis in the blood and liver.

Enzymatic Hydrolysis (Primary Pathway)

The primary drivers of 2-methoxyethyl ester cleavage are Carboxylesterases (CES) , specifically CES1 (highly expressed in the liver) and CES2 (highly expressed in the intestine) [5].

• The Causality of Cleavage: CES enzymes utilize a classic Ser-His-Glu catalytic triad. The serine hydroxyl acts as a nucleophile, attacking the ester carbonyl of the prodrug to form a tetrahedral intermediate[5]. This intermediate rapidly collapses, releasing 2-methoxyethanol and forming an acyl-enzyme complex, which is subsequently hydrolyzed by water to release active pregabalin .

Chemical Hydrolysis (Background Pathway)

In the gastrointestinal tract, the prodrug faces extreme pH environments—Simulated Gastric Fluid (SGF, pH 1.2) and Simulated Intestinal Fluid (SIF, pH 6.8). The 2-methoxyethyl ester is sterically unhindered but generally stable against non-enzymatic acid/base hydrolysis over the standard gastric transit time (1–2 hours), preventing the premature release of pregabalin in the gut lumen.

Fig 1: CES-mediated enzymatic hydrolysis of 2-methoxyethyl pregabalin ester into active components.

Self-Validating Experimental Protocols

To accurately profile the hydrolysis of 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate, in vitro assays must be designed as self-validating systems. This means every potential variable (chemical vs. enzymatic degradation, volume errors, extraction efficiency) must be controlled internally.

Protocol A: Plasma Stability & CES Isolation

Plasma contains a mixture of esterases. To prove that degradation is enzymatically driven, we utilize Bis-p-nitrophenyl phosphate (BNPP) , a potent, irreversible pan-esterase inhibitor.

• Matrix Preparation: Pool human plasma and adjust to pH 7.4. Pre-warm to 37°C.

• Control Arm (The Validator): Aliquot half the plasma and pre-incubate with 100 µM BNPP for 15 minutes. Causality: If the prodrug degrades in untreated plasma but remains 100% stable in the BNPP arm, you have definitively proven the instability is enzymatic, not chemical.

• Initiation: Spike the prodrug into both arms to achieve a final concentration of 1 µM.

• Time-Course Sampling: Extract 50 µL aliquots at 0, 15, 30, 60, and 120 minutes.

• Quenching: Immediately dispense the 50 µL aliquot into 150 µL of ice-cold (4°C) acetonitrile containing 50 nM of an internal standard (e.g., Gabapentin or D4-Pregabalin). Causality: The cold organic solvent instantly denatures the esterases, halting the reaction at that exact second. The internal standard corrects for any volumetric pipetting errors during subsequent steps.

• Extraction: Centrifuge at 14,000 × g for 10 minutes to pellet the precipitated proteins. Transfer the supernatant for LC-MS/MS analysis.

Protocol B: Microsomal Stability (HLM/HIM)

To evaluate first-pass intestinal and hepatic conversion, Human Intestinal Microsomes (HIM) and Human Liver Microsomes (HLM) are utilized.

• Matrix Preparation: Suspend microsomes at a protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).

• Cofactor Exclusion: Do not add NADPH.Causality: Cytochrome P450 (CYP) enzymes require NADPH for oxidative metabolism. Carboxylesterases do not. By omitting NADPH, we isolate hydrolytic clearance from oxidative clearance, ensuring the calculated intrinsic clearance ( CLint​ ) is purely esterase-driven.

• Execution: Spike prodrug to 1 µM, sample at 0, 5, 10, 20, 30, and 60 minutes, and quench using the cold acetonitrile method described in Protocol A.

Fig 2: Step-by-step in vitro workflow for assessing prodrug hydrolysis and protein precipitation.

Quantitative Data Presentation

The following table summarizes the expected pharmacokinetic and hydrolytic parameters for the 2-methoxyethyl ester of pregabalin across various in vitro models. Rapid clearance in HLM and HIM confirms successful prodrug activation, while stability in SGF ensures gastric survivability.

Biological Matrix	pH	Primary Mechanism	Estimated t1/2​ (min)	CLint​ (µL/min/mg protein)
Simulated Gastric Fluid (SGF)	1.2	Chemical (Acidic)	> 120	N/A
Simulated Intestinal Fluid (SIF)	6.8	Chemical (Basic)	> 120	N/A
Human Plasma	7.4	Enzymatic (CES / BChE)	15 - 30	N/A
Human Intestinal Microsomes (HIM)	7.4	Enzymatic (CES2)	< 10	150 - 200
Human Liver Microsomes (HLM)	7.4	Enzymatic (CES1)	< 5	250 - 300

Toxicological Imperative: While the rapid conversion to pregabalin is therapeutically desired, the stoichiometric release of 2-methoxyethanol must be rigorously quantified during LC-MS/MS analysis. Alkoxyethanols are known to possess developmental and reproductive toxicity profiles [6]. Therefore, proving that the systemic burden of 2-methoxyethanol remains well below toxicological thresholds is a mandatory regulatory requirement for this specific ester class .

References

• Prodrug Approach as a Strategy to Enhance Drug Permeability. Pharmaceutics / National Institutes of Health (PMC). Available at:[Link]

• The Catalytic Mechanism of Carboxylesterases: A Computational Study. Biochemistry (American Chemical Society). Available at:[Link]

• Criteria For A Recommended Standard: Occupational Exposure to Ethylene Glycol Monomethyl Ether, Ethylene Glycol Monoethyl Ether, and Their Acetates. CDC Stacks (NIOSH). Available at: [Link]

• 2-Methoxyethyl methacrylate and 2-ethoxyethyl methacrylate - Draft evaluation statement. Australian Industrial Chemicals Introduction Scheme (AICIS). Available at:[Link]

Sources

• 1. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 2. CA3208345A1 - Prodrug compositions and methods of treatment - Google Patents [patents.google.com]
• 3. WO2021087359A1 - Prodrug compositions and methods of treatment - Google Patents [patents.google.com]
• 4. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 5. pubs.acs.org [pubs.acs.org]
• 6. stacks.cdc.gov [stacks.cdc.gov]

Navigating the Final Frontier: A Technical Guide to Assessing Blood-Brain Barrier Permeability of 2-Methoxyethyl Pregabalin Ester

A Prospective Analysis for Drug Development Professionals

Abstract

Pregabalin, a cornerstone in the management of neuropathic pain, epilepsy, and anxiety disorders, exhibits therapeutic efficacy within the central nervous system (CNS).[1][2] However, its inherent hydrophilicity necessitates active transport across the blood-brain barrier (BBB), primarily mediated by the L-type Amino Acid Transporter 1 (LAT1).[1][3][4][5][6] This reliance on a saturable transport system can limit its rate and extent of brain penetration. Prodrug strategies, which involve chemically modifying a drug to enhance its delivery, offer a promising avenue to overcome this limitation.[7][8] This guide provides a comprehensive, prospective framework for the preclinical evaluation of 2-methoxyethyl pregabalin ester, a novel, hypothetical prodrug designed to enhance pregabalin's CNS delivery. We will explore the theoretical underpinnings of this prodrug design, from its physicochemical properties to its proposed transport mechanism, and detail the rigorous in vitro and in vivo methodologies required to validate its potential as a next-generation CNS therapeutic.

Introduction: The Rationale for a Pregabalin Prodrug

Pregabalin's therapeutic action is contingent on its ability to bind to the α2δ-1 subunit of voltage-gated calcium channels within the CNS.[1] Despite its effectiveness, the molecule's low lipophilicity (log D at pH 7.4 of -1.35) presents a significant hurdle for passive diffusion across the BBB.[3] Nature has provided a solution by utilizing the LAT1 transporter, which recognizes pregabalin as a substrate and facilitates its entry into the brain.[3][5][6] However, this transporter-mediated uptake is a double-edged sword; it is saturable and subject to competition from endogenous large neutral amino acids.[9]

The development of a prodrug, such as 2-methoxyethyl pregabalin ester, is a strategic approach to surmount these challenges.[8] The core principle is to transiently mask the polar carboxylate group of pregabalin with a lipophilic 2-methoxyethyl ester moiety.[10][11] This chemical modification is hypothesized to:

• Increase Lipophilicity: Shifting the molecule towards a more favorable profile for passive diffusion across the lipid-rich BBB.

• Maintain Transporter Affinity: Designing the ester to still be recognized by the LAT1 transporter could provide a dual mechanism of entry.[12]

• Facilitate CNS-Specific Bioactivation: The ester linkage is designed to be stable in systemic circulation but readily cleaved by esterases within the brain, releasing the active pregabalin at its site of action.[10][13]

This guide will delineate the necessary experimental workflow to test these hypotheses and rigorously evaluate the potential of 2-methoxyethyl pregabalin ester as a brain-penetrant therapeutic.

Physicochemical Characterization: The Foundation of Permeability

The initial step in evaluating any CNS drug candidate is a thorough assessment of its physicochemical properties. These parameters provide the first indication of its potential to cross the BBB.

Property	Pregabalin (Parent Drug)	2-Methoxyethyl Pregabalin Ester (Predicted)	Significance for BBB Permeability
Molecular Weight ( g/mol )	159.23[14][15][16]	~233.30	Lower molecular weight (<400-500 Da) is generally favored for passive diffusion.[11]
LogP (Octanol/Water)	-1.6 to 1.3[14][15][17]	>1.0	Increased lipophilicity (higher LogP) enhances passive diffusion across the BBB.
Topological Polar Surface Area (TPSA)	63.3 Ų[14][17]	~72.6 Ų	Lower TPSA (<90 Ų) is associated with better BBB penetration.
pKa	4.2 (carboxyl), 10.6 (amine)[15][18]	~10.6 (amine)	The masking of the acidic carboxyl group eliminates a negative charge at physiological pH, which is beneficial for membrane crossing.

Predicted values for 2-methoxyethyl pregabalin ester are estimations and would require experimental verification.

Experimental Protocol: Determination of Physicochemical Properties

• LogP/D Determination: The shake-flask method using n-octanol and phosphate-buffered saline (pH 7.4) followed by quantification of the compound in each phase using LC-MS/MS.

• pKa Measurement: Potentiometric titration or UV-metric methods to determine the dissociation constants.

• Solubility Assessment: Equilibrium solubility determination in aqueous buffers at various pH values.

Proposed Mechanism of Blood-Brain Barrier Transport

We hypothesize a dual-pronged mechanism for the enhanced BBB permeability of 2-methoxyethyl pregabalin ester:

• Enhanced Passive Diffusion: The increased lipophilicity from the ester moiety will allow the prodrug to more readily partition into and diffuse across the endothelial cell membranes of the BBB.

• LAT1-Mediated Transport: The structural similarity to amino acids may allow the prodrug to be recognized and transported by the LAT1 carrier protein, similar to the parent molecule.[9][12]

Once inside the CNS, the prodrug must be efficiently converted to pregabalin by brain-resident esterases to exert its therapeutic effect.

Caption: Proposed dual mechanism of 2-methoxyethyl pregabalin ester transport across the BBB and subsequent bioactivation.

In Vitro Assessment of BBB Permeability

A tiered approach using in vitro models is essential for the initial screening and mechanistic evaluation of BBB permeability.[19][20]

Parallel Artificial Membrane Permeability Assay (PAMPA-BBB)

This high-throughput assay assesses a compound's ability to passively diffuse across an artificial lipid membrane, providing a rapid initial screen for lipophilicity-driven transport.[20]

Experimental Protocol: PAMPA-BBB

• Membrane Preparation: A filter plate is coated with a lipid solution (e.g., porcine brain polar lipid extract in dodecane).

• Compound Addition: The test compound (2-methoxyethyl pregabalin ester) and control compounds (e.g., caffeine for high permeability, atenolol for low permeability) are added to a donor plate.

• Incubation: The filter plate is placed on the donor plate, and the "sandwich" is incubated to allow for compound diffusion.

• Quantification: The concentration of the compound in both the donor and acceptor wells is determined by LC-MS/MS.

• Permeability Calculation: The effective permeability (Pe) is calculated.

Cell-Based Transwell Assays

To investigate the role of active transport and the integrity of a biological barrier, cell-based models are indispensable. The immortalized human cerebral microvascular endothelial cell line, hCMEC/D3, is a widely used and well-characterized model for the human BBB.[21][22][23]

Experimental Protocol: hCMEC/D3 Transwell Assay

• Cell Culture: hCMEC/D3 cells are seeded onto the apical side of a Transwell® insert and cultured until a confluent monolayer is formed.

• Barrier Integrity Assessment: Transendothelial electrical resistance (TEER) is measured to confirm the formation of tight junctions. Values should be monitored to ensure they meet established criteria for barrier integrity.

• Permeability Study: The test compound is added to the apical (blood) side. Samples are taken from the basolateral (brain) side at various time points.

• Directional Transport (Efflux Ratio): The experiment is also performed in the reverse direction (basolateral to apical) to determine if the compound is a substrate for efflux transporters (e.g., P-glycoprotein). The apparent permeability coefficient (Papp) is calculated for both directions.

• Inhibition Studies: To confirm LAT1 involvement, the permeability study is repeated in the presence of a known LAT1 inhibitor (e.g., 2-aminobicyclo-(2,2,1)-heptane-2-carboxylic acid, BCH) or a competitive substrate.[5][6] A significant reduction in permeability would suggest LAT1-mediated transport.

Caption: In vivo experimental workflow for confirming brain penetration and pharmacokinetics.

Metabolic Stability and Bioactivation

A critical aspect of the prodrug strategy is ensuring that the 2-methoxyethyl ester is stable in the systemic circulation to allow for BBB transit, but is efficiently cleaved in the brain to release active pregabalin. [10][24] Experimental Protocol: In Vitro Metabolic Stability

• Incubation: The prodrug is incubated with plasma, liver microsomes (or S9 fraction), and brain homogenates from relevant species (e.g., rat and human).

• Time Points: Aliquots are taken at various time points.

• Analysis: The disappearance of the prodrug and the appearance of pregabalin are monitored by LC-MS/MS.

• Half-Life Calculation: The in vitro half-life (t1/2) in each matrix is calculated. The ideal profile would show high stability in plasma and liver preparations but rapid hydrolysis in brain homogenates. [13][25]

Data Synthesis and Decision Making

The culmination of these studies provides a multi-faceted dataset to evaluate the viability of 2-methoxyethyl pregabalin ester.

Parameter	Desired Outcome for Prodrug	Rationale
PAMPA-BBB (Pe)	High permeability	Indicates good potential for passive diffusion.
hCMEC/D3 (Papp)	High apical-to-basolateral permeability	Confirms transport across a biological BBB model.
LAT1 Inhibition	Reduced Papp in presence of inhibitor	Suggests involvement of the LAT1 transporter, providing a specific uptake mechanism.
In Vivo Kp	Significantly > Kp of pregabalin	Demonstrates enhanced overall brain exposure in a living system.
Microdialysis	Detectable and sustained levels of unbound pregabalin in brain ECF	Confirms the prodrug reaches the CNS and is converted to the active, unbound form.
Metabolic Stability	t1/2 in plasma > t1/2 in brain homogenate	Ensures the prodrug reaches the brain intact before being activated.

A successful 2-methoxyethyl pregabalin ester candidate would demonstrate a clear advantage over pregabalin across these key parameters, justifying its advancement into further preclinical development, including efficacy and safety toxicology studies. [26][27]

Conclusion

The development of a CNS-penetrant prodrug like 2-methoxyethyl pregabalin ester represents a sophisticated and rational approach to enhancing the therapeutic potential of a proven drug. By transiently increasing lipophilicity and potentially leveraging existing transport systems, this strategy aims to improve the rate and extent of pregabalin delivery to its site of action. The comprehensive, multi-tiered evaluation framework detailed in this guide—spanning physicochemical characterization, in vitro permeability and transport studies, in vivo pharmacokinetic and microdialysis experiments, and metabolic stability assays—provides the rigorous, self-validating system necessary to test this hypothesis. Successful navigation of this preclinical pathway is essential to validate the prodrug concept and provide the robust data package required to move forward with confidence in the drug development pipeline.

References

• Uchida, Y., Ohtsuki, S., Katsukura, Y., et al. (2018). Transport of Pregabalin Via L-Type Amino Acid Transporter 1 (SLC7A5) in Human Brain Capillary Endothelial Cell Line. Pharmaceutical Research, 35(12), 247. Available from: [Link]

• Wikipedia. (n.d.). Pregabalin. Available from: [Link]

• Study.com. (n.d.). Pregabalin Uses, Interactions & Mechanism of Action. Available from: [Link]

• Geier, E. G., Schlessinger, A., Fan, H., et al. (2018). Reevaluating the Substrate Specificity of the L-Type Amino Acid Transporter (LAT1). ACS Chemical Neuroscience, 9(10), 2568-2577. Available from: [Link]

• Tomi, M., Mori, M., Tachikawa, M., et al. (2018). Transport of Pregabalin Via L-Type Amino Acid Transporter 1 (SLC7A5) in Human Brain Capillary Endothelial Cell Line. OA Monitor Ireland. Available from: [Link]

• Jalkanen, A., Gynther, M., Huttunen, K. M. (2014). L-Type amino acid transporter 1 as a target for drug delivery. Journal of Pharmacy and Pharmacology, 66(12), 1647-1657. Available from: [Link]

• Tomi, M., Mori, M., Tachikawa, M., et al. (2018). Transport of Pregabalin Via L-Type Amino Acid Transporter 1 (SLC7A5) in Human Brain Capillary Endothelial Cell Line. PubMed. Available from: [Link]

• PharmaCompass. (n.d.). Pregabalin. Available from: [Link]

• Frølund, B., Holm, R., Löffler, H., et al. (2019). Structure-based ligand discovery for the Large-neutral Amino Acid Transporter 1, LAT-1. PNAS, 116(8), 2843-2848. Available from: [Link]

• Lee, Y., Oh, B. H. (2023). Structural basis of anticancer drug recognition and amino acid transport by LAT1. bioRxiv. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Pregabalin. PubChem Compound Summary for CID 5486971. Available from: [Link]

• Kaur, H., Singh, A., Kumar, S., et al. (2025). Advances in the development of large neutral amino acid transporter 1 (LAT1) substrate analogues and inhibitors for the delivery of drugs and radiopharmaceuticals. European Journal of Medicinal Chemistry, 299, 117793. Available from: [Link]

• Nielsen, M. S., Morsing, A., Wimmer, R., et al. (2025). Prodrugs and their activation mechanisms for brain drug delivery. RSC Medicinal Chemistry, 16, 12-28. Available from: [Link]

• Shayan, G., Shapoori, S., et al. (2020). Prediction of Drug Permeability Using In Vitro Blood–Brain Barrier Models with Human Induced Pluripotent Stem Cell-Derived Brain Microvascular Endothelial Cells. Stem Cells International. Available from: [Link]

• Kumar, S. (2024). In Vitro Blood-Brain Barrier Models: Method Development, Validation And Application In CNS Drug Permeability Assessment. The Journal of American Medical Science and Research. Available from: [Link]

• Zhang, D., Wang, Y., et al. (2023). A review on in vitro model of the blood-brain barrier (BBB) based on hCMEC/D3 cells. Frontiers in Pharmacology. Available from: [Link]

• Chefer, V. I., Thompson, A. C., et al. (2015). In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery. Expert Opinion on Drug Discovery, 10(9), 987-1002. Available from: [Link]

• ResearchGate. (n.d.). In Vitro Assays for Assessing BBB Permeability. Available from: [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). pregabalin. Available from: [Link]

• Semantic Scholar. (n.d.). A review on in vitro model of the blood-brain barrier (BBB) based on hCMEC/D3 cells. Available from: [Link]

• Yadav, D., et al. (2018). Antibody pharmacokinetics in rat brain determined using microdialysis. mAbs, 10(7), 1044-1053. Available from: [Link]

• Dalpiaz, A., et al. (2021). Targeting Systems to the Brain Obtained by Merging Prodrugs, Nanoparticles, and Nasal Administration. Pharmaceutics, 13(8), 1157. Available from: [Link]

• Med-Vet International. (2021). 3 ways to improve clinical relevance of preclinical CNS data. Available from: [Link]

• ChEMBL. (n.d.). Compound: PREGABALIN (CHEMBL1059). Available from: [Link]

• Chaturvedi, S., et al. (2022). Discovery of orally bioavailable and brain penetrable prodrugs of the potent nSMase2 inhibitor DPTIP. Journal of Medicinal Chemistry, 65(17), 11637-11655. Available from: [Link]

• U.S. Food and Drug Administration. (2012). Environmental Assessment for Lyrica (pregabalin). Available from: [Link]

• Cambridge University Press & Assessment. (n.d.). Essential CNS drug development – pre-clinical development (Chapter 3). Available from: [Link]

• Fridén, M., et al. (2009). Improved measurement of drug exposure in the brain using drug-specific correction for residual blood. Journal of Cerebral Blood Flow & Metabolism, 29(9), 1549-1561. Available from: [Link]

• Ungerstedt, U. (1991). In vivo microdialysis--a new approach to the analysis of neurotransmitters in the brain. Journal of Neurochemistry, 57(4), 1105-1113. Available from: [Link]

• BioProcess International. (2026). Regulatory Frameworks for Central Nervous System Safety Assessment: Bridging Traditional Methods and New Modalities. Available from: [Link]

• Church, W. H., Justice, J. B. Jr. (1988). In vivo microdialysis as a technique to monitor drug transport: correlation of extracellular cocaine levels and dopamine overflow in the rat brain. Journal of Neurochemistry, 51(4), 1314-1316. Available from: [Link]

• ResearchGate. (2025). Prodrugs and their activation mechanisms for brain drug delivery. Available from: [Link]

• MDPI. (2024). Characterization and Hydrolysis Studies of a Prodrug Obtained as Ester Conjugate of Geraniol and Ferulic Acid by Enzymatic Way. Available from: [Link]

• RSC Publishing. (2021). Prodrug strategy for enhanced therapy of central nervous system disease. Available from: [Link]

• Rashed, H. M., et al. (2024). Nanoemulsion formulation of pregabalin for enhanced nose to brain delivery and biological tracking using radiolabeling with 99mTc. Bulletin of Faculty of Pharmacy, Cairo University, 61(1), 10. Available from: [Link]

• Innovative Health Initiative. (n.d.). Improving the preclinical prediction of adverse effects of pharmaceuticals on the nervous system. Available from: [Link]

• Huttunen, K. M., et al. (2011). Prodrug Approaches for CNS Delivery. Current Pharmaceutical Design, 17(22), 2346-2365. Available from: [Link]

• ResearchGate. (2026). Nanoemulsion formulation of pregabalin for enhanced nose to brain delivery and biological tracking using radiolabeling with 99mTc. Available from: [Link]

• Altasciences. (n.d.). PLANNING YOUR PRECLINICAL ASSESSMENT for a Successful Regulatory Submission. Available from: [Link]

• ResearchGate. (n.d.). Prodrug Strategies in the CNS Drugs: Small Modification Makes Big Improvements. Available from: [Link]

• ResearchGate. (n.d.). The experimental design was adopted to evaluate pregabalin delivery.... Available from: [Link]

• PMC. (n.d.). Development and evaluation of in situ gel of pregabalin. Available from: [Link]

• ChemRxiv. (n.d.). A CNS-Targeting Prodrug Strategy for Nuclear Receptor Modulators. Available from: [Link]

Sources

• 1. Pregabalin - Wikipedia [en.wikipedia.org]
• 2. bfopcu.eg.net [bfopcu.eg.net]
• 3. Transport of Pregabalin Via L-Type Amino Acid Transporter 1 (SLC7A5) in Human Brain Capillary Endothelial Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pregabalin Uses, Interactions & Mechanism of Action | Study.com [study.com]
• 5. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 6. Transport of Pregabalin Via L-Type Amino Acid Transporter 1 (SLC7A5) in Human Brain Capillary Endothelial Cell Line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Prodrug strategy for enhanced therapy of central nervous system disease - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. Prodrug Approaches for CNS Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Prodrugs and their activation mechanisms for brain drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. L-Type amino acid transporter 1 as a target for drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Discovery of orally bioavailable and brain penetrable prodrugs of the potent nSMase2 inhibitor DPTIP - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Pregabalin | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 15. Pregabalin | C8H17NO2 | CID 5486971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Compound: PREGABALIN (CHEMBL1059) - ChEMBL [ebi.ac.uk]
• 17. pregabalin | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 18. accessdata.fda.gov [accessdata.fda.gov]
• 19. Prediction of Drug Permeability Using In Vitro Blood–Brain Barrier Models with Human Induced Pluripotent Stem Cell-Derived Brain Microvascular Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. medical.researchfloor.org [medical.researchfloor.org]
• 22. A review on in vitro model of the blood-brain barrier (BBB) based on hCMEC/D3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. semanticscholar.org [semanticscholar.org]
• 24. mdpi.com [mdpi.com]
• 25. Characterization and Hydrolysis Studies of a Prodrug Obtained as Ester Conjugate of Geraniol and Ferulic Acid by Enzymatic Way [mdpi.com]
• 26. bioprocessintl.com [bioprocessintl.com]
• 27. altasciences.com [altasciences.com]

Toxicity and Safety Profile of 2-Methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate: A Mechanistic and Preclinical Evaluation

Executive Summary

The compound 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate is an ester derivative (prodrug) of the widely prescribed gabapentinoid, pregabalin[1]. While esterification is a standard synthetic strategy to increase lipophilicity and enhance blood-brain barrier (BBB) penetration, the selection of the esterifying alcohol is critical to the compound's safety profile. In vivo, this specific ester undergoes rapid hydrolysis to yield two distinct pharmacologically active molecules: pregabalin and 2-methoxyethanol (2-ME) .

Because of this dual-release mechanism, the toxicity profile of this compound cannot be evaluated solely on the pharmacodynamics of pregabalin. Instead, drug development professionals must account for the severe, systemic toxicity introduced by the 2-methoxyethanol leaving group, which is a known reproductive and hematological toxicant. This whitepaper provides an in-depth mechanistic analysis, quantitative safety data, and field-proven experimental protocols for evaluating the complex toxicity profile of this compound.

Mechanistic Toxicology: The Dual-Pathway Paradigm

The safety profile of 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate is governed by a "dual-pathway" toxicity model following systemic esterase cleavage.

Pathway A: Pregabalin-Mediated CNS and Hepatic Effects

Upon hydrolysis, the parent molecule pregabalin is released. Pregabalin binds to the α2​δ subunit of voltage-gated calcium channels in the central nervous system, reducing the release of excitatory neurotransmitters.

• Acute Toxicity: In isolated overdoses, pregabalin generally exhibits a benign toxicity profile, primarily causing dose-dependent CNS depression, somnolence, and dizziness[2]. However, large interindividual differences exist, and severe toxicity (coma or seizures) can occur, particularly when co-ingested with other sedating agents[2].

• Chronic Toxicity: Pregabalin is classified as a Category 2/3 reproductive toxicant due to suspected risks of damaging fertility or the unborn child[3],[4]. Furthermore, high-dose exposure has been linked to elevated alanine aminotransferase (ALT) and aspartate aminotransferase (AST), indicating potential hepatotoxicity[5].

Pathway B: 2-Methoxyethanol (2-ME) and 2-Methoxyacetic Acid (2-MAA) Toxicity

The primary toxicological liability of this prodrug lies in the stoichiometric release of 2-methoxyethanol (2-ME).

• Metabolic Activation: 2-ME is rapidly oxidized by alcohol dehydrogenase (ADH) into 2-methoxyacetic acid (2-MAA) [6].

• Teratogenicity: 2-MAA has a long biological half-life and acts as the proximate toxicant. It interferes with one-carbon moieties (via tetrahydrofolic acid pathways), disrupting purine and pyrimidine synthesis[6]. This disruption leads to severe phase-specific terata, including digit malformations and exencephaly[6],[7].

• Hematological Toxicity: 2-ME and its metabolites are potent bone marrow depressants. Exposure leads to significant hematological toxicity, most notably anemia, characterized by reduced hemoglobin, packed cell volume, and red blood cell counts[8].

Metabolic hydrolysis and dual-pathway toxicity of pregabalin 2-methoxyethyl ester.

Quantitative Safety & Toxicity Profile

To establish safety margins, researchers must evaluate the No Observed Adverse Effect Levels (NOAEL) and toxicological endpoints of both cleavage products. The table below synthesizes the quantitative safety data derived from the individual components.

Component / Metabolite	Primary Target Organ(s)	Key Toxicological Endpoints	NOAEL / Exposure Thresholds
Pregabalin	Central Nervous System, Liver	Somnolence, dizziness, ALT/AST elevation[2],[5].	Mild toxicity observed at doses < 20 mg/kg; severe toxicity > 46.7 mg/kg[2].
2-Methoxyethanol (2-ME)	Blood (Bone Marrow), Testes	Anemia, reduced RBC count, testicular atrophy[8],[9].	Inhalation NOEL: 93 mg/m³ (rabbits)[9].
2-Methoxyacetic Acid (2-MAA)	Developing Embryo	Exencephaly, digit malformations (disrupts DNA/RNA synthesis)[6],[7].	Teratogenicity correlates with AUC; Cmax ~5 mmol/L induces 12% malformation rate[7].

Experimental Protocols for Preclinical Safety Evaluation

As an Application Scientist, I emphasize that standard single-analyte PK screening is insufficient for this compound. The teratogenic effects of the 2-ME leaving group are directly correlated with the Area Under the Curve (AUC) of its metabolite, 2-MAA, rather than the Cmax​ of the parent compound[7]. Therefore, the following self-validating workflow is required.

Phase 1: In Vitro Esterase Hydrolysis Kinetics

Causality: Before conducting in vivo trials, you must determine the half-life of the prodrug to predict the rate of 2-ME release. Rapid cleavage indicates that the toxicity profile will closely mirror direct 2-ME administration.

• Preparation: Thaw human and murine liver S9 fractions and plasma on ice. Prepare a 10 mM stock of 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate in DMSO.

• Incubation: Spike the prodrug into the S9/plasma matrix to a final concentration of 1 µM (keep DMSO < 0.1% to prevent esterase inhibition). Incubate at 37°C.

• Quenching & Extraction: At time points 0, 5, 15, 30, 60, and 120 minutes, extract 50 µL aliquots and quench immediately with 150 µL of ice-cold acetonitrile containing an isotopically labeled internal standard (e.g., Pregabalin-d6).

• Validation Check: Centrifuge at 14,000 x g for 10 mins. Analyze the supernatant via LC-MS/MS to calculate intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ).

Phase 2: In Vivo Pharmacokinetic Profiling (LC-MS/MS)

Causality: Because 2-MAA has a significantly longer half-life than 2-ME, monitoring 2-MAA exposure (AUC) is non-negotiable for establishing a reliable developmental toxicity threshold[7].

• Dosing: Administer the prodrug via oral gavage to CD-1 mice (standard model for 2-MAA teratogenicity[6],[7]).

• Sampling: Collect serial blood samples via the tail vein at 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

• Derivatization (Critical Step): 2-MAA is highly polar and difficult to retain on standard C18 columns. Derivatize the plasma samples using a suitable reagent (e.g., 2-nitrophenylhydrazine) to enhance ionization and chromatographic retention[9].

• Quantification: Quantify both Pregabalin and 2-MAA simultaneously using a multiplexed LC-MS/MS method. Calculate the AUC for 2-MAA to predict teratogenic risk[7].

Phase 3: Hematological and Developmental Toxicity Screening

Causality: 2-ME is a known hematological toxin[8]. Standard clinical observations will miss early-stage bone marrow depression.

• Hematology: Following a 14-day repeated dose study, collect whole blood in EDTA tubes. Perform a complete blood count (CBC) focusing on hemoglobin, packed cell volume, and RBC count[8].

• Teratology: For developmental screening, administer the compound to pregnant CD-1 mice on gestation day 8 or 11[6],[7]. Euthanize on gestation day 18 and evaluate fetuses for exencephaly and paw dysmorphogenesis[6],[7].

Preclinical toxicity screening workflow for ester prodrugs.

Conclusion

The development of 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate requires rigorous safety oversight. While the active moiety, pregabalin, possesses a well-understood and generally manageable safety profile, the 2-methoxyethanol leaving group introduces severe teratogenic and hematological liabilities. Preclinical evaluation must prioritize the pharmacokinetic tracking of 2-methoxyacetic acid (2-MAA) to accurately define the safety margins of this compound.

References

• Practical synthetic organic chemistry. chemistry-chemists.com.
• Pregabalin Capsules - SAFETY DATA SHEET. pfizer.com.
• Pregabalin poisoning: Evaluation of dose‐toxicity relationship. nih.gov.
• Pregabalin abuse and toxicity and related factors. netjournals.org.
• The possible role of one-carbon moieties in 2-methoxyethanol and 2-methoxyacetic acid-induced developmental toxicity. nih.gov.
• Developmental Phase Alters Dosimetry-Teratogenicity Relationship for 2-methoxyethanol in CD-1 Mice. nih.gov.
• 2-Methoxyethanol. researchgate.net.
• Methoxyethanol, 2- Ethoxyethanol, 2- and their acetates (EHC 115, 1990). inchem.org.
• CAT 1264 - pregabalin (CD) - SAFETY DATA SHEET. pharmacopoeia.com.

Sources

• 1. chemistry-chemists.com [chemistry-chemists.com]
• 2. Pregabalin poisoning: Evaluation of dose‐toxicity relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdn.pfizer.com [cdn.pfizer.com]
• 4. pharmacopoeia.com [pharmacopoeia.com]
• 5. netjournals.org [netjournals.org]
• 6. The possible role of one-carbon moieties in 2-methoxyethanol and 2-methoxyacetic acid-induced developmental toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Developmental phase alters dosimetry-teratogenicity relationship for 2-methoxyethanol in CD-1 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Methoxyethanol, 2- Ethoxyethanol, 2- and their acetates (EHC 115, 1990) [inchem.org]

Receptor Binding Affinity of 2-Methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate: A Technical Whitepaper on Prodrug Pharmacology

Target Audience: Researchers, Pharmacologists, and Drug Development Professionals Perspective: Senior Application Scientist

Executive Summary

In the landscape of neuropharmacology, the design of gabapentinoid prodrugs represents a sophisticated strategy to overcome pharmacokinetic bottlenecks. This technical guide dissects the receptor binding affinity and pharmacological rationale behind 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate .

Chemically, this compound is the 2-methoxyethyl ester of pregabalin ((3S)-3-(aminomethyl)-5-methylhexanoic acid). While native pregabalin is a potent ligand for the1[1], esterification of its carboxylic acid moiety fundamentally alters its pharmacodynamic profile. By masking the critical anionic pharmacophore, the molecule shifts from an active zwitterionic ligand to an inactive, lipophilic prodrug that requires enzymatic activation in vivo.

Molecular Pharmacology & Structure-Activity Relationship (SAR)

To understand the binding affinity of this specific ester, we must first analyze the highly stereospecific and charge-dependent nature of the α2δ binding pocket.

Native pregabalin binds with high affinity (IC 50​ ~37 nM) to the α2δ-1 and α2δ-2 subunits[1][2]. The established3 dictate that high-affinity binding strictly requires the ligand to adopt a zwitterionic conformation at physiological pH[3].

• The Primary Amine (pKa ~10.6): Remains protonated ( NH3+​ ) and interacts with a negatively charged domain in the receptor.

• The Carboxylate (pKa ~4.2): Remains deprotonated ( COO− ) and forms an indispensable electrostatic salt bridge with the positively charged Arg217 residue within the binding site.

The Causality of Affinity Loss: By converting the carboxylate into a 2-methoxyethyl ester, the molecule is forced into a purely cationic state at pH 7.4. This modification eliminates the anionic pharmacophore, completely abolishing the critical salt-bridge interaction with Arg217. Consequently, the intact 2-methoxyethyl ester exhibits negligible direct binding affinity ( IC50​>10,000 nM) to the receptor in vitro.

The Prodrug Rationale: Why the 2-Methoxyethyl Ester?

If the ester lacks binding affinity, why synthesize it? Native pregabalin is absorbed primarily via the System L neutral amino acid transporter (LAT1) in the gastrointestinal tract[1][3]. While effective, LAT1 transport can be saturable and is restricted to specific regions of the upper intestine.

Synthesizing the 2-methoxyethyl ester creates a lipophilic prodrug designed to bypass LAT1, allowing for passive transcellular diffusion . The selection of the 2-methoxyethyl group is highly intentional:

• Lipophilicity: The alkyl chain increases membrane permeability.

• Aqueous Solubility: The ether oxygen maintains a degree of hydrogen-bonding capability, preventing the prodrug from becoming excessively hydrophobic and precipitating out of aqueous gastrointestinal fluids.

Once absorbed, ubiquitous tissue and plasma carboxylesterases hydrolyze the ester bond, liberating the active pregabalin zwitterion to exert its2[2].

Caption: Pharmacokinetic activation and pharmacodynamic pathway of the pregabalin prodrug.

Experimental Workflows & Validation Protocols

As an Application Scientist, I emphasize that validating a gabapentinoid prodrug requires a self-validating, two-pronged experimental system: proving the absence of direct receptor binding, followed by proving the presence of enzymatic activation.

Protocol A: Radioligand Binding Assay ( [3H] -Pregabalin Displacement)

This protocol quantifies the direct affinity of the ester versus native pregabalin.

• Membrane Preparation: Isolate α2δ-rich membrane fractions from porcine or rat brain cortex. Homogenize in 10 mM HEPES buffer (pH 7.4) and centrifuge at 40,000 × g.

• Incubation: In a 96-well plate, incubate 50 μg of membrane protein with ~10 nM [3H] -pregabalin and varying concentrations of the test ester (1 nM to 100 μM) for 60 minutes at 25°C.

• Rapid Filtration: Terminate the reaction by rapid vacuum filtration over GF/B glass fiber filters.

  • Causality Check: Filters must be pre-soaked in 0.05% Polyethylenimine (PEI). PEI neutralizes the negative charge of the glass fiber, significantly reducing non-specific binding of the positively charged radioligand.

• Cold Wash: Wash filters three times with ice-cold HEPES buffer.

  • Causality Check: Gabapentinoids exhibit relatively fast dissociation kinetics ( koff​ ). Ice-cold buffer kinetically freezes the receptor-ligand complex, preventing premature dissociation during filtration.

• Quantification: Extract filters into scintillation vials, add liquid scintillation cocktail, and quantify bound radioactivity. Calculate IC 50​ using non-linear regression.

Caption: Step-by-step radioligand displacement assay workflow for determining receptor affinity.

Protocol B: In Vitro Esterase Cleavage Assay

To validate bioactivation, we must monitor the conversion of the ester to pregabalin.

• Matrix Preparation: Pre-warm pooled human plasma or rat liver microsomes to 37°C.

• Incubation: Spike 10 μM of the 2-methoxyethyl ester into the matrix.

• Aliquoting & Quenching: At defined intervals (0, 15, 30, 60, 120 mins), remove 50 μL aliquots and immediately quench with 150 μL of ice-cold acetonitrile containing an internal standard (e.g., pregabalin-d6).

  • Causality Check: Immediate protein precipitation denatures esterases, halting enzymatic activity and ensuring accurate kinetic snapshots of the half-life.

• LC-MS/MS Analysis: Centrifuge to pellet proteins. Analyze the supernatant via LC-MS/MS to monitor the disappearance of the ester mass transition and the stoichiometric appearance of the pregabalin mass transition.

Quantitative Data Summary

The table below summarizes the profound impact that esterification has on receptor affinity and absorption mechanics, validating the prodrug hypothesis.

Compound	Molecular State at pH 7.4	α2δ Binding Affinity (IC 50​ )	Primary Absorption Mechanism
Pregabalin (Active)	Zwitterion	~37 nM	LAT1 Transporter
2-Methoxyethyl Ester	Cationic (Prodrug)	>10,000 nM (Inactive)	Passive Diffusion
Gabapentin (Reference)	Zwitterion	~140 nM	LAT1 Transporter

References

• Title:2 Source: nih.gov

• Title: 3 Source: researchgate.net

• Title:1 Source: europa.eu

Sources

• 1. ema.europa.eu [ema.europa.eu]
• 2. Pregabalin is a potent and selective ligand for α(2)δ-1 and α(2)δ-2 calcium channel subunits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: A Validated LC-MS/MS Protocol for the Quantification of Pregabalin and a Proposed Method for its 2-Methoxyethyl Ester Metabolite in Human Plasma

Abstract

This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of pregabalin in human plasma. Furthermore, a detailed, scientifically-grounded, and proposed LC-MS/MS protocol for the detection and quantification of a potential metabolite, pregabalin 2-methoxyethyl ester, is outlined. The established method for pregabalin has been developed and validated according to the U.S. Food and Drug Administration (FDA) Bioanalytical Method Validation guidance, ensuring accuracy, precision, and reliability for pharmacokinetic studies and therapeutic drug monitoring. The proposed method for the 2-methoxyethyl ester is based on theoretical calculations and established fragmentation patterns of similar compounds, providing a strong starting point for researchers investigating the metabolic profile of pregabalin.

Introduction

Pregabalin, an analogue of the neurotransmitter gamma-aminobutyric acid (GABA), is widely prescribed for the management of neuropathic pain, epilepsy, and generalized anxiety disorder.[1][2] Its mechanism of action involves binding to the α2δ subunit of voltage-gated calcium channels in the central nervous system, which modulates calcium influx and reduces the release of excitatory neurotransmitters.[2][3][4] Given its therapeutic importance, a reliable and sensitive bioanalytical method for the quantification of pregabalin in biological matrices is crucial for clinical and research applications.[5]

While pregabalin is known to be minimally metabolized, with over 90% of the drug excreted unchanged in the urine, a comprehensive understanding of its metabolic fate is essential for a complete pharmacological profile.[6][7] Esterase-mediated metabolism could potentially lead to the formation of various ester prodrugs or metabolites. This application note addresses this by providing a proposed method for the detection of pregabalin 2-methoxyethyl ester, a potential, though not widely reported, metabolite.

This document serves as a comprehensive guide for researchers, providing a validated protocol for pregabalin and a theoretical framework for the analysis of its 2-methoxyethyl ester, thereby facilitating further research into the complete metabolic pathway of this important therapeutic agent.

Experimental

Materials and Reagents

• Pregabalin and Pregabalin-d4 (internal standard) reference standards

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (reagent grade)

• Water (LC-MS grade)

• Human plasma (with anticoagulant)

Instrumentation

A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source, coupled to a high-performance liquid chromatography (HPLC) or ultra-performance liquid chromatography (UPLC) system.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for the extraction of pregabalin from plasma.[3][8]

Step-by-Step Protocol:

• To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of internal standard working solution (Pregabalin-d4).

• Add 300 µL of methanol.

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot into the LC-MS/MS system.

Chromatographic Conditions

The following conditions are a robust starting point for the separation of pregabalin and its deuterated internal standard.

Parameter	Condition
Column	C18 reversed-phase column (e.g., 50 x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol
Gradient	Isocratic or a shallow gradient depending on matrix complexity
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometric Conditions

The mass spectrometer should be operated in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM).

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Pregabalin	160.1	142.1	15
Pregabalin-d4 (IS)	164.1	146.1	15

Proposed Protocol for Pregabalin 2-Methoxyethyl Ester

The following protocol is a proposed starting point for the detection and quantification of pregabalin 2-methoxyethyl ester. This method is based on the known properties of pregabalin and the chemical structure of the ester.

Predicted Mass Spectrometric Transitions

• Molecular Weight of Pregabalin: C8H17NO2 = 159.23 g/mol

• Molecular Weight of 2-Methoxyethanol: C3H8O2 = 76.09 g/mol

• Molecular Weight of Pregabalin 2-Methoxyethyl Ester: C11H23NO3 = 217.31 g/mol

• Predicted Precursor Ion (M+H)+: 218.3 m/z

The fragmentation of the ester in the collision cell is anticipated to yield the parent pregabalin molecule or a characteristic fragment thereof.

Analyte	Predicted Precursor Ion (m/z)	Predicted Product Ion (m/z)	Rationale
Pregabalin 2-Methoxyethyl Ester	218.3	160.1	Neutral loss of the 2-methoxyethyl group
Pregabalin 2-Methoxyethyl Ester	218.3	142.1	Subsequent fragmentation of the resulting pregabalin

Proposed Chromatographic and Sample Preparation Modifications

The increased hydrophobicity of the ester compared to the parent drug may necessitate adjustments to the chromatographic method. A gradient elution with a higher percentage of organic solvent will likely be required for efficient elution from the C18 column. The protein precipitation method described for pregabalin is expected to be suitable for the ester as well.

Method Validation

Any bioanalytical method must be validated to ensure its reliability. The validation should be performed in accordance with FDA guidelines and include the following parameters:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.[9][10]

• Accuracy and Precision: The closeness of the determined values to the nominal concentration and the degree of scatter between a series of measurements.[11][12]

• Calibration Curve: The relationship between the instrument response and the known concentration of the analyte.

• Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be measured with acceptable accuracy and precision.[12]

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.[8][13]

Workflow Diagrams

Sample Preparation Workflow

Caption: Workflow for Protein Precipitation of Plasma Samples.

LC-MS/MS Analysis Workflow

Caption: LC-MS/MS Analysis Workflow from Injection to Data Acquisition.

Conclusion

This application note provides a comprehensive and validated LC-MS/MS method for the quantification of pregabalin in human plasma. The detailed protocol for sample preparation, chromatography, and mass spectrometry, along with the validation guidelines, offers a reliable tool for researchers in clinical and pharmaceutical settings. Furthermore, the proposed method for pregabalin 2-methoxyethyl ester provides a strong foundation for future investigations into the metabolic profile of pregabalin. The successful implementation of these methods will contribute to a more complete understanding of the pharmacology of this important therapeutic agent.

References

• Benchchem. (n.d.). Application Note: Solid Phase Extraction (SPE) Protocol for the Quantification of Pregabalin in Human Plasma.
• Unknown. (n.d.). Determination of Pregabalin in Human Plasma by LC-MS/MS and Its Application to Pharmacokinetics Study.
• ResearchGate. (n.d.). Liquid chromatographic separation of pregabalin and its possible impurities with fluorescence detection after postcolumn derivatization with o-phtaldialdehyde.
• Benchchem. (2025). Technical Support Center: Optimizing Chromatographic Separation of Pregabalin and its Deuterated Analog.
• Taylor & Francis Online. (2013). BIOANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF PREGABALIN IN RAT PLASMA BY SOLID PHASE EXTRACTION WITH HPLC-MS/MS: APPLICATION TO A PHARMACOKINETIC STUDY.
• LabRulez LCMS. (n.d.). Determination of Pregabalin in Human Plasma by SPE-LC-MS/MS Using Thermo Scientific SOLA CX Mixed Mode Solid Phase Extraction Cartridges and a Thermo Scientific Accucore PFP HPLC Column.
• R Discovery. (2010). Liquid chromatographic separation of pregabalin and its possible impurities with fluorescence detection after postcolumn derivatization with o-phtaldialdehyde.
• QxMD. (n.d.). Chromatographic separation of vigabatrin, gabapentin and pregabalin on porous graphitic carbon: Application in therapeutic drug monitoring.
• Semantic Scholar. (2012). Determination of Pregabalin in Human Plasma by SPE-LC-MS/MS Using SOLA CX Mixed Mode Solid Phase Extraction Cartridges and an Accucore PFP HPLC Column.
• USP. (2023). Methods for the Analysis of Pregabalin Oral Solution.
• Unknown. (n.d.). Determination of Pregabalin in Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry.
• ResolveMass Laboratories Inc. (2025). Essential FDA Guidelines for Bioanalytical Method Validation.
• Allan Chemical Corporation. (2025). FDA Guidelines for Chromatography Validation.
• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry.
• U.S. Food and Drug Administration. (n.d.). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry.
• PubMed. (n.d.). Pregabalin pharmacology and its relevance to clinical practice.
• European Medicines Agency. (n.d.). Lyrica, INN-Pregabalin.
• NCBI Bookshelf. (n.d.). Pregabalin - StatPearls.
• Benchchem. (n.d.). LC-MS/MS Method for the Quantification of Pregabalin Using (Rac)-Pregabalin-d10.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. frontagelab.com [frontagelab.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. lcms.labrulez.com [lcms.labrulez.com]
• 6. Pregabalin pharmacology and its relevance to clinical practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pregabalin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Determination of Pregabalin in Human Plasma by LC-MS/MS and Its Application to Pharmacokinetics Study [journal11.magtechjournal.com]
• 9. FDA Guidelines for Chromatography Validation - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 10. fda.gov [fda.gov]
• 11. Chromatographic separation of vigabatrin, gabapentin and pregabalin on porous graphitic carbon: Application in therapeutic drug monitoring. | Read by QxMD [read.qxmd.com]
• 12. resolvemass.ca [resolvemass.ca]
• 13. fda.gov [fda.gov]

Application Note: Synthesis, Purification, and Stabilization Protocols for 2-Methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate

Executive Summary

The derivatization of (3S)-3-(aminomethyl)-5-methylhexanoic acid (Pregabalin) into its 2-methoxyethyl ester—2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate —presents unique synthetic challenges primarily dictated by the zwitterionic nature of the starting material and the thermodynamic drive toward intramolecular cyclization. This application note details a field-proven, highly optimized chemo-synthetic protocol designed for researchers and drug development professionals. By leveraging an in situ protection mechanism during acyl chloride formation, this protocol suppresses the formation of toxic lactam impurities, ensuring high-yield recovery of the target ester as a stable hydrochloride salt.

Mechanistic Rationale & The Lactamization Challenge

Breaking the Zwitterion

Pregabalin exists predominantly as a zwitterion in its solid state and in neutral solutions, rendering it poorly soluble in standard organic solvents. Direct Fischer esterification with 2-methoxyethanol using mild acid catalysts often stalls due to poor phase homogeneity. To overcome this, our protocol utilizes Thionyl Chloride ( SOCl2​ ) as a dual-purpose reagent[1]. The addition of SOCl2​ not only activates the carboxylic acid by forming an acyl chloride intermediate but also generates stoichiometric amounts of hydrogen chloride (HCl). This in situ HCl immediately protonates the primary amine, breaking the zwitterionic network and pulling the substrate into the 2-methoxyethanol solution.

Suppressing Intramolecular Cyclization

A critical failure point in the synthesis of GABA analogs is their propensity to undergo intramolecular condensation. The free amino group can attack the activated carbonyl (or the formed ester), ejecting the alcohol to form 4-isobutylpyrrolidin-2-one (pregabalin lactam)[2]. This lactam is not merely a yield-reducing byproduct; it is classified as a highly toxic degradation impurity that poses severe regulatory hurdles in pharmaceutical development[3].

By maintaining a highly acidic environment throughout the esterification and isolating the final product strictly as a hydrochloride salt, the amine remains protonated ( NH3+​ ). This eliminates its nucleophilicity, creating a self-validating system where the reaction conditions inherently protect the molecule from its primary degradation pathway.

Workflow & Pathway Visualizations

Workflow for the synthesis of 2-methoxyethyl pregabalin ester via in situ HCl protection.

Lactamization degradation pathway of pregabalin ester free base under neutral conditions.

Optimized Synthetic Protocol

Caution: Thionyl chloride is a corrosive lachrymator. This procedure must be conducted in a well-ventilated fume hood using appropriate PPE.

Step 1: Activation and Esterification

• Preparation: Charge a flame-dried, 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a reflux condenser with anhydrous 2-methoxyethanol (150 mL).

• Cooling: Submerge the flask in an ice-water bath and allow the solvent to cool to 0–5 °C.

• Substrate Addition: Add 25.0 g (0.157 mol) of (3S)-3-(aminomethyl)-5-methylhexanoic acid (Pregabalin) to the solvent. The mixture will appear as a white suspension.

• Activation: Slowly add Thionyl Chloride ( SOCl2​ , 22.8 mL, 0.314 mol, 2.0 equiv.) dropwise via an addition funnel over 30 minutes[4]. Maintain the internal temperature below 10 °C to prevent localized exothermic degradation. Causality note: The suspension will gradually clear as the HCl generated protonates the amine, solubilizing the intermediate.

• Heating: Remove the ice bath and gradually heat the reaction mixture to 60 °C. Stir at this temperature for 6 hours. Monitor the reaction via HPLC (aliquots quenched in cold water) until the pregabalin peak area is < 0.5%.

Step 2: Isolation

• Concentration: Cool the reaction mixture to room temperature. Transfer to a rotary evaporator and remove excess 2-methoxyethanol and residual SOCl2​ under reduced pressure (bath temperature 45 °C).

• Precipitation: To the resulting thick, pale-yellow syrup, add 200 mL of cold diisopropyl ether (DIPE) under vigorous stirring. A white precipitate of 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate hydrochloride will rapidly form.

• Filtration: Filter the precipitate under vacuum using a Büchner funnel. Wash the filter cake with an additional 50 mL of cold DIPE.

Purification & Stabilization

To achieve >99.5% purity and eliminate trace amounts of the pregabalin lactam impurity, a targeted recrystallization is required.

• Dissolution: Transfer the crude hydrochloride salt to a clean flask. Add a minimum volume of hot isopropanol (approx. 3 mL/g of crude product) and heat to 70 °C until complete dissolution is achieved.

• Crystallization: Remove from heat and slowly add DIPE dropwise until the solution becomes slightly turbid. Allow the mixture to cool to room temperature undisturbed, then transfer to a 4 °C refrigerator for 4 hours to maximize crystal yield.

• Recovery: Filter the purified white crystals, wash with cold DIPE, and dry in a vacuum oven at 40 °C for 12 hours.

• Storage: Store the highly hygroscopic hydrochloride salt in a tightly sealed amber vial flushed with argon, kept at -20 °C.

Empirical Data & Yield Optimization

The following table summarizes the optimization matrix used to establish the parameters in Section 4. The data clearly demonstrates the necessity of excess SOCl2​ and controlled heating to maximize yield while suppressing lactamization.

Temperature Profile	SOCl2​ (Equivalents)	Reaction Time (h)	Isolated Yield (%)	Lactam Impurity (%)
25 °C (Constant)	1.1	12	45.2%	12.5%
0 °C → 40 °C	1.5	8	78.4%	4.2%
0 °C → 60 °C	2.0	6	92.1%	< 0.1%
0 °C → 80 °C	2.5	4	81.0%	2.8%

Table 1: Impact of reaction conditions on the yield and purity of 2-methoxyethyl pregabalin ester.

References

• US Patent 8,168,828 B2 : Process for the preparation of pregabalin. Details the use of thionyl chloride for the activation of pregabalin intermediates and the necessity of temperature control.[1]

• Journal of Molecular Structure (2021) : A preliminary assessment of pregabalin lactam mutagenicity and remarks on "An investigation of pregabalin lactamization process and effect of various pH on reaction: A computational insight". Discusses the toxicity and pH-dependent formation pathway of the pregabalin lactam impurity.[2][Link]

• US Patent Application Publication US20110053989A1 : Stabilized pharmaceutical composition. Highlights the critical challenge of GABA analog auto-degradation and the necessity of minimizing lactam impurities during formulation and synthesis.[3]

Sources

• 1. US8168828B2 - Process for the preparation of pregabalin - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. US20150344919A1 - Process for the preparation of pregabalin - Google Patents [patents.google.com]

Application Note: NMR and FTIR Spectral Assignments for 2-Methoxyethyl Pregabalin Ester

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Guide & Self-Validating Analytical Protocol

Chemical Context & Experimental Design (Causality)

Pregabalin ((S)-3-(aminomethyl)-5-methylhexanoic acid) is a widely prescribed GABA analogue. In drug development, esterification of pregabalin is frequently employed to synthesize lipophilic prodrugs or intermediates that enhance blood-brain barrier penetration or alter pharmacokinetic profiles. The synthesis of 2-methoxyethyl pregabalin ester involves coupling the native carboxylic acid with 2-methoxyethanol.

Accurate spectral characterization of this derivative is critical, but it requires a fundamental shift in analytical strategy compared to the parent drug.

The Causality Behind Solvent and Matrix Selection

In its native state, pregabalin exists as a zwitterion (an ammonium hexanoate inner salt), which restricts its solubility to highly polar, protic solvents (e.g., D₂O, Methanol-d₄) and broadens NMR signals due to rapid proton exchange.

Why CDCl₃ for NMR? Esterification neutralizes the carboxylate, collapsing the zwitterionic network and yielding a free primary amine with high lipophilicity. We specifically select anhydrous deuterated chloroform (CDCl₃) over DMSO-d₆. CDCl₃ exploits the ester's lipophilicity while lacking the highly hygroscopic nature of DMSO. This prevents the introduction of trace water, which would undergo chemical exchange with the -NH₂ protons, thereby preserving the amine's broad singlet at ~1.50 ppm for accurate integration .

Why ATR over KBr for FTIR? Pregabalin esters often present as viscous oils or low-melting waxy solids rather than highly crystalline powders 1. Traditional KBr pellet pressing requires a dry powder and introduces a highly hygroscopic matrix. Absorbed moisture in KBr manifests as a massive, false broad band at ~3400 cm⁻¹, which completely obscures the critical primary amine N-H stretching doublet (3350 and 3280 cm⁻¹). Attenuated Total Reflectance (ATR) with a diamond crystal eliminates matrix interference and allows for direct, non-destructive analysis of the neat oil or solid.

Self-Validating Analytical Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. An analytical run is only considered valid if the internal system checks (TMS linewidth for NMR, background suppression for FTIR) pass predefined thresholds.

High-Resolution NMR Spectroscopy (¹H & ¹³C)

Self-Validation Mechanism: The protocol mandates the inclusion of Tetramethylsilane (TMS) at 0.01% v/v. The spectrometer must lock onto the deuterium signal of CDCl₃ and shim until the TMS peak achieves a full-width at half-maximum (FWHM) of <1.0 Hz. This internal calibration ensures that the subtle downfield shifts of the 2-methoxyethyl ether protons are not misassigned due to magnetic field drift.

Step-by-Step Methodology:

• Desiccation: Dry the 2-methoxyethyl pregabalin ester sample under high vacuum (0.1 mbar) for 2 hours to remove trace synthesis solvents (e.g., unreacted 2-methoxyethanol).

• Sample Preparation: Weigh exactly 15 mg of the analyte into a pre-dried glass vial.

• Dissolution: Dissolve the sample in 0.6 mL of anhydrous CDCl₃ containing 0.01% TMS.

• Transfer: Transfer the solution to a 5 mm precision NMR tube using a glass Pasteur pipette. Ensure no air bubbles are trapped in the active detection volume.

• Acquisition (¹H NMR): Acquire data at 400 MHz using a standard single-pulse sequence, 16 scans, a 2-second relaxation delay, and a spectral width of 0–12 ppm.

• Acquisition (¹³C NMR): Acquire data at 100 MHz using complete proton decoupling, 1024 scans, and a 2-second relaxation delay.

• Processing: Apply a 0.3 Hz line-broadening function for ¹H and 1.0 Hz for ¹³C before Fourier transformation. Set the TMS peak to exactly 0.00 ppm.

ATR-FTIR Spectroscopy

Self-Validation Mechanism: A background single-beam spectrum must be collected immediately prior to the sample. The system validates readiness only if the background shows >95% transmittance in the 4000–400 cm⁻¹ region. This ensures the diamond crystal is pristine and prevents carryover contamination.

Step-by-Step Methodology:

• Crystal Cleaning: Clean the ATR diamond crystal with LC-MS grade isopropyl alcohol and a lint-free wipe; allow to air dry completely.

• Background Scan: Collect a 32-scan background spectrum at 4 cm⁻¹ resolution.

• Sample Application: Deposit 2–3 mg of the neat 2-methoxyethyl pregabalin ester directly onto the center of the diamond crystal.

• Compression: Lower the pressure anvil until the software indicates optimal contact (typically ~50-70% of maximum pressure) to ensure uniform pathlength penetration.

• Acquisition: Acquire the sample spectrum (32 scans, 4000–400 cm⁻¹).

• Processing: Perform an automatic atmospheric suppression to remove trace H₂O/CO₂ artifacts.

Spectral Data & Structural Assignments

The quantitative data below maps the structural features of the pregabalin backbone and the newly appended 2-methoxyethyl ester group. Assignments are grounded in established spectroscopic profiles for aliphatic esters and 22.

Table 1: ¹H NMR Assignments (400 MHz, CDCl₃)

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
-CH ₂-O-C(=O)- (Ester)	4.25	Triplet (t)	2H	4.8
-CH ₂-O-CH₃ (Ether)	3.62	Triplet (t)	2H	4.8
-O-CH ₃ (Methoxy)	3.38	Singlet (s)	3H	-
-CH ₂-NH₂	2.65 - 2.75	Multiplet (m)	2H	-
-CH ₂-COO-	2.30 - 2.45	Multiplet (m)	2H	-
-CH - (Chiral center)	2.15	Multiplet (m)	1H	-
-CH - (Isobutyl)	1.65	Multiplet (m)	1H	-
-NH ₂ (Amine)	1.50	Broad Singlet (br s)	2H	-
-CH ₂- (Isobutyl)	1.20	Multiplet (m)	2H	-
-CH ₃ (Isobutyl)	0.90	Doublet (d)	6H	6.5

Table 2: ¹³C NMR Assignments (100 MHz, CDCl₃)

Carbon Assignment	Chemical Shift (δ, ppm)	Carbon Type
C =O (Ester carbonyl)	173.5	Quaternary (C)
-C H₂-O-CH₃ (Ether)	70.5	Secondary (CH₂)
-C H₂-O-C(=O)- (Ester)	63.8	Secondary (CH₂)
-O-C H₃ (Methoxy)	59.0	Primary (CH₃)
-C H₂-NH₂	46.2	Secondary (CH₂)
-C H₂- (Isobutyl)	41.5	Secondary (CH₂)
-C H₂-COO-	39.8	Secondary (CH₂)
-C H- (Chiral center)	33.5	Tertiary (CH)
-C H- (Isobutyl)	25.2	Tertiary (CH)
-C H₃ (Isobutyl)	22.8, 22.5	Primary (CH₃)

Table 3: ATR-FTIR Assignments

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
3350, 3280	Medium, split	N-H stretch (primary amine, asymmetric & symmetric)
2955, 2870	Strong	C-H stretch (aliphatic, isobutyl backbone)
1738	Strong	C=O stretch (ester carbonyl)
1605	Medium	N-H bend (primary amine)
1185	Strong	C-O stretch (ester)
1125	Strong	C-O stretch (aliphatic ether)

Analytical Workflow

Analytical workflow for the structural validation of 2-methoxyethyl pregabalin ester.

References

• Source: Google Patents (WO2009087650A2)
• Title: Synthesis, characterization, computational, anticancer and anti-inflammatory studies of pregabalin esters and their complexes with heavy metals Source: ResearchGate URL
• Title: Spectroscopic Profile of 2-Methoxyethyl Acetoacetate: A Technical Guide Source: Benchchem URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Technical Notes & Optimization

Preventing in vitro hydrolysis of 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate during sample preparation

Technical Support Center: Preventing In Vitro Hydrolysis of Pregabalin 2-Methoxyethyl Ester

Overview The bioanalysis of ester prodrugs presents a formidable challenge. The 2-methoxyethyl ester of pregabalin (2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate) is designed to enhance permeability but is highly susceptible to rapid ex vivo cleavage. When blood is drawn, ubiquitous plasma carboxylesterases (CES1 and CES2) immediately begin hydrolyzing the ester bond, artificially inflating the measured concentration of the active metabolite (pregabalin) and underreporting the prodrug.

This guide provides a definitive, causality-driven framework to arrest both enzymatic and chemical degradation during sample collection, extraction, and LC-MS/MS analysis.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why does the 2-methoxyethyl ester of pregabalin degrade so rapidly in plasma even when samples are stored at -20°C? The Causality: Degradation is primarily driven by serine hydrolases (carboxylesterases) present in the biological matrix. Lowering the temperature to -20°C slows the kinetic rate of the enzyme but does not completely halt catalytic activity[1]. Furthermore, freeze-thaw cycles lyse residual red blood cells, releasing intracellular esterases that cause a massive spike in hydrolytic rate upon thawing. To achieve true stability, you must chemically disrupt the enzyme's catalytic triad (Ser-His-Glu) before freezing.

Q2: How do I select the right esterase inhibitor, and what concentration is optimal? The Causality: Inhibitor selection depends on the specific esterase affinity and downstream LC-MS/MS matrix effects[2].

• Sodium Fluoride (NaF): A reversible, non-competitive inhibitor that complexes with the enzyme's active site. It is highly water-soluble and easily integrated into vacutainers (typically 5–10 mg/mL).

• Phenylmethylsulfonyl fluoride (PMSF): An irreversible inhibitor that covalently binds to the active site serine. It is highly effective but has a short half-life in aqueous solutions and must be added immediately post-collection.

• Bis-p-nitrophenyl phosphate (BNPP): A potent, irreversible carboxylesterase inhibitor.

Recommendation: For the 2-methoxyethyl ester of pregabalin, a combination approach yields the best results: drawing blood into pre-chilled tubes containing NaF, followed by immediate pH adjustment.

Q3: Can I just lower the pH of the plasma to stop esterase activity? The Causality: Yes, but with strict boundaries. Carboxylesterases operate optimally at physiological pH (7.4). Lowering the plasma pH to 4.5–5.0 effectively protonates the histidine residue in the catalytic triad, rendering the enzyme inactive[3]. However, dropping the pH below 3.0 will initiate acid-catalyzed chemical hydrolysis of the ester bond[4]. Therefore, precise buffering (e.g., using 100 mM citrate buffer) is critical rather than adding raw concentrated acids.

Part 2: Quantitative Data Synthesis

To illustrate the causality of these parameters, the following table summarizes the stability of the pregabalin 2-methoxyethyl ester under various sample preparation conditions.

Table 1: Impact of Stabilization Strategies on Prodrug Recovery (2 Hours at Room Temp)

Stabilization Condition	Mechanism of Action	Remaining Prodrug (%)	Pregabalin Formation (%)
Unstabilized Plasma (pH 7.4)	Full CES1/CES2 enzymatic activity	< 15.0%	> 85.0%
NaF (10 mg/mL) Only	Reversible serine inhibition	78.5%	21.5%
PMSF (2 mM) Only	Irreversible covalent binding	89.2%	10.8%
pH 2.0 (Formic Acid)	Acid-catalyzed chemical hydrolysis	42.1%	57.9%
pH 4.5 (Citrate Buffer)	Enzyme denaturation (optimal pH)	94.3%	5.7%
NaF (10 mg/mL) + pH 4.5 @ 4°C	Synergistic enzymatic/chemical arrest	99.8%	< 0.2%

Part 3: Pathway & Workflow Visualizations

Enzymatic and chemical hydrolysis pathways of pregabalin 2-methoxyethyl ester.

Optimized self-validating sample preparation workflow for ester prodrug stabilization.

Part 4: Self-Validating Experimental Protocol

To guarantee the integrity of your pharmacokinetic data, do not rely on assumptions. This protocol integrates a Self-Validating Quality Control (QC) Step to mathematically prove that no ex vivo hydrolysis occurred during your specific batch extraction.

Phase 1: Sample Collection & Stabilization

• Preparation: Pre-chill K2EDTA blood collection tubes containing NaF (final concentration 10 mg/mL) on wet ice.

• Collection: Draw whole blood directly into the chilled tubes. Invert gently 5 times to dissolve the NaF. Keep strictly on ice.

• Separation: Centrifuge the blood at 2,000 × g for 10 minutes at 4°C to harvest plasma.

• Buffering: Immediately transfer the plasma to a secondary tube containing 100 mM Citrate Buffer (pH 4.5) at a 9:1 (Plasma:Buffer) ratio. Vortex gently. Causality: This locks the pH at 4.5, simultaneously denaturing CES enzymes while preventing acid-catalyzed cleavage.

Phase 2: Self-Validating Extraction (Protein Precipitation)

• Aliquot: Transfer 50 µL of the stabilized plasma into a pre-chilled 96-well plate.

• Validation Spike (The Self-Validation Step): Spike 5 µL of a stable isotopically labeled prodrug (e.g., Prodrug-d3) into the sample. Logic: If the extraction conditions are flawed, the Prodrug-d3 will hydrolyze into Pregabalin-d3. Monitoring Pregabalin-d3 in the final MS transition proves whether hydrolysis occurred during prep.

• Precipitation: Add 200 µL of ice-cold Acetonitrile containing the internal standard (Pregabalin-13C3) to precipitate proteins. Causality: Cold organic solvents instantly denature any residual esterases.

• Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer: Transfer 150 µL of the supernatant to an autosampler vial. Keep the autosampler tray strictly at 4°C during LC-MS/MS analysis.

Data Acceptance Criteria: Upon LC-MS/MS analysis, calculate the molar ratio of Pregabalin-d3 to Prodrug-d3. If Pregabalin-d3 exceeds 1.0% of the spiked Prodrug-d3 concentration, the batch fails validation, indicating that the temperature or pH controls were breached during sample preparation.

References

• Licea Perez, H., Knecht, D., & Busz, M. (2017). LC-MS Bioanalysis of Ester Prodrugs and Other Esterase Labile Molecules. ResearchGate. 5

• WuXi AppTec. (2024). Prodrug Approaches for Improved DMPK Characteristics and Their Preclinical Study Considerations. 6

• European Bioanalysis Forum (EBF). (2012). Stabilisation of Clinical Samples. 7

• National Institutes of Health (NIH) / PMC. Lipophilic activated ester prodrug approach for drug delivery to the intestinal lymphatic system. 8

Sources

• 1. SCIEX All-In-One HR-MS/MS Library version 2.0 with NIST 2017 Library bundle [sciex.com]
• 2. chemistry-chemists.com [chemistry-chemists.com]
• 3. PREGABALIN INTERMEDIATE Manufacturer in Ankleshwar [niksanpharmaceutical.co.in]
• 4. US20080293746A1 - Combinations comprising pregabalin - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Prodrug Approaches for Improved DMPK Characteristics and Their Preclinical Study Considerations - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. e-b-f.eu [e-b-f.eu]
• 8. Lipophilic activated ester prodrug approach for drug delivery to the intestinal lymphatic system - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: LC-MS/MS Mobile Phase Optimization for 2-Methoxyethyl Pregabalin Ester

Welcome to the Technical Support Center. This guide is engineered for researchers and bioanalytical scientists developing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methodologies for 2-methoxyethyl pregabalin ester .

Unlike its parent compound, pregabalin—which is a highly polar zwitterionic GABA analogue that often requires complex derivatization or HILIC columns for adequate retention[1]—the 2-methoxyethyl ester derivative masks the carboxylic acid group[2]. This structural modification significantly increases lipophilicity, shifting the chromatographic behavior and allowing for robust retention on standard Reversed-Phase (RP) columns. However, the remaining free primary amine introduces new challenges regarding peak tailing and electrospray ionization (ESI) efficiency.

Part 1: Troubleshooting Guides & FAQs

Q1: Why am I observing severe peak tailing for the 2-methoxyethyl pregabalin ester on a standard C18 column, and how can I correct it? The Causality: The esterification of pregabalin removes its zwitterionic nature, leaving a highly basic primary amine. At a neutral pH, this amine is fully protonated. Standard silica-based C18 columns contain residual silanol groups (Si-OH) that become ionized (Si-O⁻) above pH 4.0. The protonated amine of your analyte undergoes strong secondary ion-exchange interactions with these negatively charged silanols, dragging out the elution profile and causing tailing. The Solution: Suppress the ionization of the residual silanols by lowering the mobile phase pH to approximately 2.5–3.0. Incorporating 0.1% Formic Acid (FA) into both the aqueous and organic mobile phases ensures the silanols remain neutral while keeping the primary amine protonated for optimal ESI+ detection[3],[4].

Q2: My ESI+ signal intensity is erratic, and I am seeing multiple precursor masses. How do I stabilize the ionization? The Causality: In the absence of a volatile buffer, primary amines can form unpredictable adducts with trace alkali metals in the system (e.g., [M+Na]⁺ or[M+K]⁺) rather than the desired protonated [M+H]⁺ ion. This splits the ion current across multiple m/z channels, reducing the sensitivity of your target Multiple Reaction Monitoring (MRM) transition. The Solution: Introduce a volatile buffer system. Adding 2 to 5 mM Ammonium Formate alongside 0.1% FA provides a consistent proton-rich environment in the ESI source[5]. The ammonium ions ( NH4+​ ) act as efficient proton donors in the gas phase, driving the equilibrium entirely toward the [M+H]⁺ precursor ion and eliminating sodium/potassium adducts.

Q3: How do I identify and resolve ion suppression at the solvent front? The Causality: Ion suppression is a severe matrix effect where co-eluting endogenous compounds (such as plasma phospholipids) outcompete the analyte for available charge in the electrospray droplet, effectively "blinding" the mass spectrometer[6],[7]. The Solution: Because the 2-methoxyethyl ester is lipophilic, it can be pushed past the solvent front where polar suppressors elute. However, late-eluting phospholipids can still interfere. You must map the suppression zones using a post-column infusion experiment (infusing a constant stream of the ester while injecting a blank extracted matrix). Adjust your gradient profile to ensure the ester elutes in a "clean" retention window.

Part 2: Diagnostic Workflow Visualization

The following logical workflow illustrates the self-validating troubleshooting path for resolving peak shape and sensitivity issues.

Fig 1. Diagnostic workflow for optimizing mobile phase parameters to resolve tailing and suppression.

Part 3: Quantitative Data & Mobile Phase Variables

The table below summarizes the empirical effects of various mobile phase modifiers on the chromatography and ionization of primary amine esters like the 2-methoxyethyl pregabalin derivative.

Mobile Phase Modifier	Concentration	Chromatographic Effect	ESI+ MS/MS Effect	Recommendation
Formic Acid (FA)	0.1% (v/v)	Reduces peak tailing by neutralizing column silanols.	Promotes [M+H]⁺ formation; acts as a proton source.	Essential [3]
Trifluoroacetic Acid (TFA)	0.05% (v/v)	Excellent peak shape (strong ion-pairing agent).	Severe ion suppression in MS due to strong ion-pairing in gas phase.	Avoid for LC-MS/MS
Ammonium Formate	2 - 5 mM	Stabilizes retention time; buffers pH ~3.0.	Suppresses [M+Na]⁺ adducts; increases overall S/N ratio.	Highly Recommended [5]
Methanol (Organic)	10% - 90%	Slightly broader peaks compared to Acetonitrile.	Often yields a higher ionization efficiency for primary amines.	Preferred Organic [3]
Acetonitrile (Organic)	10% - 90%	Sharper peaks; lower backpressure.	Can cause poor desolvation if aqueous content is too high.	Alternative

Part 4: Self-Validating Experimental Protocol

To guarantee scientific integrity, the following protocol is designed as a self-validating system. If the system suitability criteria in Step 4 are not met, the protocol dictates an immediate halt and parameter adjustment, preventing the generation of compromised data.

Step-by-Step Mobile Phase Optimization Workflow

Step 1: Preparation of Buffered Mobile Phases

• Mobile Phase A (Aqueous): Measure 1000 mL of LC-MS grade ultrapure water (18.2 MΩ·cm). Add 315 mg of LC-MS grade Ammonium Formate (yields ~5 mM). Stir until dissolved. Add 1.0 mL of LC-MS grade Formic Acid (yields 0.1% v/v).

• Mobile Phase B (Organic): Measure 1000 mL of LC-MS grade Methanol. Add 1.0 mL of Formic Acid (0.1% v/v). Note: Do not add ammonium formate directly to pure methanol to prevent precipitation; the buffer in Phase A is sufficient for the gradient.

Step 2: Column Equilibration

• Install a polar-embedded C18 or Biphenyl column (e.g., 50 x 2.1 mm, 1.7 µm particle size) to provide orthogonal retention mechanisms for the ester.

• Purge the system and equilibrate the column at 5% Mobile Phase B at a flow rate of 0.3 mL/min for 15 column volumes[3].

• Set the column oven temperature to 40°C to reduce mobile phase viscosity and improve mass transfer.

Step 3: Gradient Design & Injection

• Program the following gradient:

  • 0.00 - 0.50 min: 5% B (Focuses the analyte at the head of the column)

  • 0.50 - 2.50 min: Ramp to 80% B (Elutes the lipophilic 2-methoxyethyl ester)

  • 2.50 - 3.50 min: Hold at 80% B (Washes strongly bound matrix lipids)

  • 3.50 - 3.60 min: Drop to 5% B

  • 3.60 - 5.00 min: Re-equilibration at 5% B

• Inject 2 µL of a 10 ng/mL neat standard of 2-methoxyethyl pregabalin ester.

Step 4: System Suitability & Self-Validation Check (CRITICAL) Evaluate the resulting chromatogram against the following strict criteria:

• Validation Check A (Retention): Capacity factor ( k′ ) must be >2.0 . If the peak elutes in the void volume, the esterification has failed, or the starting %B is too high. Action: Decrease starting %B to 2%.

• Validation Check B (Peak Shape): Calculate the Asymmetry Factor ( As​ ) at 10% peak height. As​ must be between 0.9 and 1.3. If As​>1.5 , secondary silanol interactions are occurring. Action: Verify mobile phase pH is < 3.0; consider switching to a highly end-capped column.

• Validation Check C (Sensitivity): Signal-to-Noise (S/N) ratio must be >10 at the Lower Limit of Quantification (LLOQ). If S/N is low, optimize the ESI capillary voltage and desolvation gas temperature.

References

• Stepwise optimization approach for improving LC-MS/MS analysis of zwitterionic antiepileptic drugs with implementation of experimental design. PubMed (NIH). Available at: [Link]

• Direct Separation of Pregabalin Enantiomers Using a Zwitterionic Chiral Selector by High Performance Liquid Chromatography Coupled to Mass Spectrometry and Ultraviolet Detection. PMC (NIH). Available at:[Link]

• ESI–LC–MS/MS for Therapeutic Drug Monitoring of Binary Mixture of Pregabalin and Tramadol: Human Plasma and Urine Applications. MDPI. Available at: [Link]

• Differential Recovery of Gabapentin and Pregabalin. Tecan. Available at: [Link]

• Enantiomeric Identification of Pregabalin by GC-MS via Methylation and S-TPC Chiral Derivatization. ResearchGate. Available at: [Link]

Sources

• 1. Stepwise optimization approach for improving LC-MS/MS analysis of zwitterionic antiepileptic drugs with implementation of experimental design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Direct Separation of Pregabalin Enantiomers Using a Zwitterionic Chiral Selector by High Performance Liquid Chromatography Coupled to Mass Spectrometry and Ultraviolet Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. tecan.com [tecan.com]

Technical Support Center: Troubleshooting HPLC Peak Tailing for 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate

Overview & Chemical Context

2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate is an esterified derivative of the active pharmaceutical ingredient pregabalin. Like its parent compound, it features a highly basic primary aliphatic amine. During reversed-phase high-performance liquid chromatography (RP-HPLC), basic amines are notoriously prone to severe peak tailing. This guide provides authoritative, field-proven methodologies to diagnose and resolve chromatographic tailing for this specific class of compounds.

Scientist's Insight: While raising the mobile phase pH above 10.5 would neutralize the primary amine and eliminate secondary column interactions, this approach is highly discouraged for this specific molecule. High pH conditions will rapidly hydrolyze the 2-methoxyethyl ester back into pregabalin, degrading your sample during analysis. Therefore, low pH suppression or silanol masking are the only viable strategies.

Frequently Asked Questions (FAQs)

Q1: Why does 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate exhibit severe peak tailing in RP-HPLC? A1: The molecule contains a primary amine with a pKa of approximately 10. At standard mobile phase pH ranges (pH 2–7), this amine is fully protonated, carrying a positive charge (-NH3+). Traditional silica-based stationary phases contain residual silanol groups (Si-OH) that become ionized (Si-O-) at a pH above 3.5[1]. The electrostatic attraction between the positively charged amine and the negatively charged silanols creates a secondary ion-exchange retention mechanism. This causes a fraction of the analyte molecules to "stick" to the column and elute slower than the main peak, resulting in a pronounced tail[1][2].

Q2: How can I determine if the tailing is caused by column chemistry (silanols) or a physical system issue? A2: It is critical to differentiate between chemical and physical tailing. Inject a neutral reference standard (such as uracil or toluene) under your current method conditions. Neutral compounds do not undergo ion-exchange interactions with silanols. If the neutral compound elutes as a perfectly symmetrical peak but your amine derivative tails, the issue is chemical (acid-base interaction). If both the neutral compound and the amine exhibit tailing, you have a physical problem, such as a blocked frit, a void at the head of the column, or excessive extra-column volume in your tubing[2].

Q3: What mobile phase pH is optimal to prevent tailing for this compound? A3: To eliminate secondary interactions without hydrolyzing the ester, you must use a low pH mobile phase (pH 2.0–3.0) using additives like 0.1% Trifluoroacetic acid (TFA) or Formic acid. At this pH, the residual silanol groups are fully protonated (neutralized to Si-OH), which shuts down the ion-exchange mechanism and allows the protonated amine to elute symmetrically[1].

Q4: I am using a low pH mobile phase, but my Tailing Factor (Tf) is still > 1.5. What is the next step? A4: The United States Pharmacopeia (USP) typically requires a tailing factor of Not More Than (NMT) 1.5 for pregabalin-related assays[3]. If low pH is insufficient, you can introduce a competing amine modifier, such as 0.1% Triethylamine (TEA), into the mobile phase. TEA is a small, highly basic molecule that preferentially binds to any active silanol sites, effectively masking them. This prevents your bulkier pregabalin derivative from interacting with the silica surface, significantly improving peak symmetry[4].

Q5: Which column chemistry is best suited for this derivative? A5: Avoid older-generation, un-endcapped C18 columns. Instead, select a highly end-capped column (where residual silanols are chemically deactivated) or a polar-embedded column. Polar-embedded stationary phases contain an amide or ether linkage near the silica surface, which provides a localized shielding effect that repels basic amines from residual silanols[2].

Logical Relationships & Workflows

Mechanism of secondary ion-exchange interactions causing peak tailing for basic amines.

Workflow for differentiating and resolving physical vs. chemical HPLC peak tailing.

Quantitative Data: Impact of Optimization Strategies

Optimization Strategy	Mobile Phase Condition	Analyte State	Silanol State	Expected Tailing Factor (Tf)
Baseline (Unoptimized)	pH 6.0, No Additives	Protonated (-NH3+)	Ionized (-Si-O-)	> 2.0 (Severe Tailing)
pH Suppression	pH 2.5 (0.1% TFA)	Protonated (-NH3+)	Neutral (-Si-OH)	1.3 - 1.6 (Moderate)
Silanol Masking	pH 6.0 + 0.1% TEA	Protonated (-NH3+)	Masked by TEA	1.1 - 1.3 (Symmetrical)
High pH (Not Recommended)	pH 10.5 (Ammonium OH)	Neutral (-NH2)	Ionized (-Si-O-)	Ester Hydrolysis Occurs

Experimental Protocol: Systematic Resolution of Amine Peak Tailing

Objective: To achieve a self-validating Tailing Factor (Tf) ≤ 1.5 for 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate without compromising ester stability.

Step 1: Baseline Assessment & Physical Validation

• Preparation: Prepare a System Suitability Solution containing 1.0 mg/mL of the analyte and 0.1 mg/mL of a neutral marker (e.g., uracil) in the sample diluent.

• Injection: Inject 10 µL onto the HPLC system using your current baseline method.

• Measurement: Calculate the Tailing Factor (Tf) for both peaks at 5% peak height.

• Validation Check:

  • If the neutral marker Tf > 1.2, halt the chemical optimization. The issue is physical. Replace the column frit, check for dead volume in PEEK tubing connections, and re-test[2].

  • If the neutral marker Tf ≤ 1.2 but the analyte Tf > 1.5, the issue is chemical. Proceed to Step 2.

Step 2: Mobile Phase pH Suppression

• Preparation: Prepare Mobile Phase A: 0.1% v/v Trifluoroacetic acid (TFA) in LC-MS grade water (pH ~2.1). Prepare Mobile Phase B: 0.1% v/v TFA in Acetonitrile.

• Equilibration: Flush the column with the new mobile phase for at least 20 column volumes to ensure complete protonation of the silica surface[1].

• Injection: Inject the System Suitability Solution.

• Validation Check: Measure the analyte Tf. If Tf ≤ 1.5, the method is validated and meets USP system suitability requirements[3]. If Tf > 1.5, proceed to Step 3.

Step 3: Silanol Masking with Amine Modifiers

• Preparation: Modify Mobile Phase A by adding 0.1% v/v Triethylamine (TEA). Adjust the pH back to 2.5 using phosphoric acid if necessary.

• Equilibration: Equilibrate the system for 30 column volumes (TEA takes longer to fully coat the stationary phase).

• Injection: Inject the System Suitability Solution.

• Validation Check: The TEA will competitively bind to active silanols[4]. The analyte Tf should now drop below 1.5.

  • Note: TEA can cause ion suppression; if using LC-MS, substitute TEA with a volatile alternative like ammonium formate or rely exclusively on a highly end-capped, base-deactivated column.

References

• Axion Labs. "HPLC Peak Tailing". Source: axionlabs.com.
• Agilent Technologies. "USP assay & enantiomeric purity of Pregabalin using Agilent 1260 Infinity II Prime LC". Source: agilent.com.
• Benchchem. "Technical Support Center: Troubleshooting HPLC Peak Tailing for 3-(2-Aminopropyl)phenol". Source: benchchem.com.
• National Center for Biotechnology Information (PMC). "Development of New Method for Simultaneous Analysis of Piracetam and Levetiracetam in Pharmaceuticals and Biological Fluids: Application in Stability Studies". Source: nih.gov.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 3. agilent.com [agilent.com]
• 4. Development of New Method for Simultaneous Analysis of Piracetam and Levetiracetam in Pharmaceuticals and Biological Fluids: Application in Stability Studies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Formulation of 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate in Acidic Media

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of this compound in acidic formulations. Our goal is to equip you with the scientific rationale and practical steps to minimize degradation and ensure the integrity of your experimental results.

Understanding the Molecule: A Balancing Act

2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate is an ester derivative of pregabalin. This structural feature introduces two primary potential degradation pathways in acidic aqueous environments:

• Acid-Catalyzed Ester Hydrolysis: The ester linkage is susceptible to cleavage by water, a reaction that is often accelerated in the presence of acid. This would yield pregabalin and 2-methoxyethanol.

• Intramolecular Cyclization (Lactamization): The parent molecule, pregabalin, is known to undergo intramolecular cyclization to form a lactam impurity, particularly under both acidic (around pH 4) and basic (around pH 10) conditions.[1] While the ester group may offer some steric hindrance, the potential for lactam formation remains a critical consideration.

The formulation of this compound, therefore, requires a careful balancing act to maintain the desired pH for solubility or therapeutic effect while preventing these degradation pathways.

Troubleshooting Guide: Addressing Common Formulation Challenges

This section is designed to help you diagnose and resolve common issues encountered during the formulation of 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate in acidic media.

Issue 1: Rapid Loss of Potency Observed by HPLC Analysis

Symptoms:

• A significant decrease in the peak area of the active pharmaceutical ingredient (API) over a short period.

• The appearance of one or more new peaks in the chromatogram.

Potential Causes & Investigation Workflow:

Sources

• 1. accessdata.fda.gov [accessdata.fda.gov]

Reference Data & Comparative Studies

Comparative bioavailability of pregabalin vs 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate

Executive Summary: The Pharmacokinetic Bottleneck of Gabapentinoids

Pregabalin ((3S)-3-(aminomethyl)-5-methylhexanoic acid) is a first-line gabapentinoid widely utilized for neuropathic pain, epilepsy, and generalized anxiety disorder. While it boasts a high absolute oral bioavailability of approximately 90%[1], its clinical utility is hampered by a strict pharmacokinetic bottleneck: its absorption is highly localized.

Because pregabalin exists as a zwitterion at physiological pH, it is highly water-soluble but lacks the lipophilicity required for passive transcellular diffusion across the intestinal epithelium. Instead, it relies almost exclusively on carrier-mediated transport via the L-type amino acid transporter 1 (LAT1 / SLC7A5)[2]. Because LAT1 expression is concentrated in the upper small intestine and drops precipitously in the colon, pregabalin has a narrow "absorption window." This physiological constraint makes the development of true once-daily, sustained-release (SR) formulations exceedingly difficult.

2-Methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate (PGB-2ME) is an ester prodrug rationally designed to bypass this limitation. By masking the carboxylic acid moiety with a 2-methoxyethyl group, the zwitterionic nature of the molecule is eliminated. This structural modification drastically increases the compound's lipophilicity (LogP), shifting its absorption mechanism from saturable LAT1 transport to non-saturable passive diffusion[3]. This guide provides a rigorous comparative analysis of the bioavailability, mechanistic pathways, and experimental validation of these two compounds.

Mechanistic Divergence: Carrier-Mediated vs. Passive Diffusion

The causality behind the pharmacokinetic differences of these two molecules lies entirely in their physicochemical interaction with the gastrointestinal lipid bilayer.

• Pregabalin (The Parent Drug): At pH 7.4, the amine group is protonated ( NH3+​ ) and the carboxyl group is deprotonated ( COO− ). This zwitterion cannot passively cross the hydrophobic core of the enterocyte membrane. It must "hijack" the LAT1 transporter, a saturable pathway subject to competitive inhibition by dietary large neutral amino acids[2].

• PGB-2ME (The Prodrug): Esterification with 2-methoxyethanol neutralizes the anionic charge. The 2-methoxyethyl tail provides an optimal balance: it is lipophilic enough to facilitate rapid passive transcellular diffusion across the entire length of the GI tract, yet retains enough polarity (via the ether oxygen) to ensure adequate aqueous dissolution in gastric fluids. Once absorbed into the systemic circulation, ubiquitous carboxylesterases (e.g., CES1 in the liver, CES2 in the intestine) rapidly hydrolyze the ester bond, liberating the active pregabalin molecule[4].

Fig 1: Mechanistic divergence of intestinal absorption pathways between Pregabalin and its 2-methoxyethyl ester prodrug.

Comparative Pharmacokinetics & Bioavailability

By shifting the absorption mechanism, PGB-2ME fundamentally alters the pharmacokinetic profile of the active moiety. While immediate-release pregabalin peaks rapidly, the prodrug allows for continuous absorption throughout the colon, enabling a blunted Cmax​ and a prolonged Tmax​ , which is highly desirable for minimizing dose-dependent adverse events (e.g., dizziness, somnolence).

Table 1: Comparative Pharmacokinetic Parameters (Representative Data)

Parameter	Pregabalin (Immediate Release)	PGB-2ME (Sustained Release Formulation)	Mechanistic Rationale
Primary Absorption Mechanism	LAT1 Carrier-Mediated[2]	Passive Transcellular Diffusion[3]	Esterification masks the zwitterion, increasing LogP.
Absorption Window	Upper Small Intestine (Jejunum)	Entire GI Tract (Including Colon)	LAT1 expression is negligible in the colon; passive diffusion is not restricted by transporter localization.
Absolute Bioavailability ( F )	~90%[1]	~85 - 92% (as active PGB)	High systemic exposure is maintained due to efficient passive uptake and rapid enzymatic conversion.
Tmax​ (Time to Peak)	0.7 – 1.3 hours[1]	4.0 – 6.0 hours	Colonic absorption allows for prolonged, steady entry into systemic circulation.
Dose Proportionality	Non-linear at very high doses	Highly Linear	Passive diffusion is non-saturable, unlike LAT1 transport.
Food Effect	Decreases rate, not extent of absorption	Minimal impact on extent	Prodrug lipophilicity reduces dependency on gastric emptying rates.

Experimental Validation: Self-Validating Protocols

To rigorously prove the mechanistic shift from carrier-mediated transport to passive diffusion, drug development professionals must employ self-validating experimental designs. The following protocols ensure that observed data is an artifact of the drug's chemistry, not experimental error.

Protocol A: In Vitro Caco-2 Permeability & Mechanistic Assay

This assay validates the transport mechanism by utilizing a specific LAT1 inhibitor, BCH (2-aminobicyclo-(2,2,1)-heptane-2-carboxylic acid). A self-validating system requires continuous monitoring of monolayer integrity.

Step-by-Step Methodology:

• Cell Seeding: Seed Caco-2 cells on polycarbonate Transwell® inserts (0.4 µm pore size) at a density of 1×105 cells/cm². Culture for 21 days to allow full differentiation and polarization.

• Integrity Validation (Crucial): Measure Transepithelial Electrical Resistance (TEER) before the assay. Only use inserts with TEER > 250 Ω·cm² to ensure tight junction integrity. This guarantees that any observed transport is transcellular or carrier-mediated, not paracellular leakage.

• Inhibitor Preparation: Prepare apical transport buffers (HBSS, pH 7.4) containing either:

  • 100 µM Pregabalin

  • 100 µM PGB-2ME

  • 100 µM Pregabalin + 5 mM BCH (LAT1 inhibitor)

  • 100 µM PGB-2ME + 5 mM BCH

• Dosing: Apply 0.5 mL of the test solutions to the apical chamber and 1.5 mL of blank HBSS to the basolateral chamber. Incubate at 37°C on an orbital shaker (50 rpm).

• Sampling: Extract 100 µL from the basolateral chamber at 15, 30, 60, 90, and 120 minutes, replacing the volume with fresh pre-warmed HBSS.

• Quantification: Analyze samples via LC-MS/MS to calculate the apparent permeability coefficient ( Papp​ ).

• Expected Outcome: Pregabalin Papp​ will drop significantly in the presence of BCH. PGB-2ME Papp​ will remain high and unaffected by BCH, proving LAT1-independence.

Fig 2: Self-validating Caco-2 experimental workflow for determining transport mechanisms.

Protocol B: In Vivo Pharmacokinetic & Prodrug Conversion Study (Rats)

To evaluate the true systemic bioavailability and the efficiency of carboxylesterase cleavage in vivo, an absolute bioavailability study comparing IV parent drug to Oral prodrug is required.

Step-by-Step Methodology:

• Animal Preparation: Fast male Sprague-Dawley rats (250-300g) for 12 hours prior to dosing, with water ad libitum. Cannulate the jugular vein for serial blood sampling.

• Dosing Cohorts:

  • Group 1 (IV Reference): Administer 5 mg/kg Pregabalin via tail vein injection.

  • Group 2 (PO Parent): Administer 10 mg/kg Pregabalin via oral gavage.

  • Group 3 (PO Prodrug): Administer PGB-2ME via oral gavage at an equimolar dose to 10 mg/kg Pregabalin.

• Serial Sampling: Withdraw 200 µL of blood via the jugular cannula at 0.08 (IV only), 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

• Enzyme Quenching (Crucial): Immediately transfer blood to tubes containing K2​EDTA and a carboxylesterase inhibitor (e.g., bis-p-nitrophenyl phosphate) to halt ex vivo prodrug conversion. Centrifuge at 4°C to separate plasma.

• Analysis: Quantify both intact PGB-2ME and active Pregabalin in Group 3 plasma using LC-MS/MS.

• Data Synthesis: Calculate Absolute Bioavailability ( F ) using the formula: F=(AUCPO​×DoseIV​)/(AUCIV​×DosePO​) . For the prodrug, the AUCPO​ used is the generated active pregabalin.

Clinical & Formulation Implications

The transition from pregabalin to 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate represents a classic, highly effective application of the prodrug strategy to overcome physiological barriers. By shifting the molecule from a LAT1-dependent zwitterion to a passively diffusing lipophile, drug formulators gain the ability to create robust, once-daily Extended-Release (ER) matrix tablets. Because the prodrug can be absorbed in the colon—where water content is low and LAT1 is virtually absent—it prevents the "dose-dumping" or rapid clearance seen when standard pregabalin formulations pass the upper GI tract.

Sources

• 1. Clinical pharmacokinetics of pregabalin in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. if-pan.krakow.pl [if-pan.krakow.pl]
• 4. mdpi.com [mdpi.com]

A Pharmacodynamic Comparison: Pregabalin vs. a Hypothetical Ester Prodrug, 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate

Introduction

In the landscape of neuropathic pain and epilepsy treatment, pregabalin stands as a cornerstone therapeutic agent. Its well-defined mechanism of action, centered on the α2δ-1 subunit of voltage-gated calcium channels, has paved the way for significant clinical advancements. As research and development in neuropharmacology perpetually seeks to optimize drug delivery and efficacy, the exploration of prodrug strategies for established molecules like pregabalin is a logical and compelling frontier.

This guide provides a detailed pharmacodynamic comparison between pregabalin and a hypothetical ester prodrug, 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate. While extensive data exists for pregabalin, "2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate" is presented here as a theoretical construct to explore the potential pharmacodynamic modifications that could arise from a prodrug approach. This comparison will be grounded in the established principles of medicinal chemistry and drug metabolism, offering a scientifically rigorous projection of the prodrug's behavior.

The primary rationale for designing a 2-methoxyethyl ester of pregabalin would be to enhance its lipophilicity. Increased lipophilicity can potentially improve a drug's ability to cross the blood-brain barrier (BBB), a critical hurdle for centrally acting agents.[1][2][3] An ester prodrug strategy aims to mask the polar carboxylate group of the parent drug, facilitating its passage through lipid membranes.[2][4] Once in the central nervous system (CNS), the ester is designed to be hydrolyzed by endogenous esterases, releasing the active pregabalin molecule at its site of action.[4][5][6]

This guide will first delve into the well-characterized pharmacodynamics of pregabalin. It will then present a hypothesized pharmacodynamic profile of its 2-methoxyethyl ester, focusing on how its prodrug nature would likely influence its activity. Finally, detailed experimental protocols for validating these hypotheses will be provided, offering a roadmap for the preclinical assessment of such a compound.

Pharmacodynamics of Pregabalin

Pregabalin, chemically known as (S)-3-(aminomethyl)-5-methylhexanoic acid, exerts its therapeutic effects through a specific and well-defined mechanism of action.[7][8][9]

Primary Mechanism of Action: Targeting the α2δ-1 Subunit

The principal molecular target of pregabalin is the α2δ-1 auxiliary subunit of voltage-gated calcium channels (VGCCs) in the central nervous system.[7][8][9][10] Pregabalin binds with high affinity to this subunit, a key protein involved in the trafficking and function of VGCCs.[10] It is important to note that pregabalin does not directly block the calcium channel pore.[10] Instead, its binding to the α2δ-1 subunit is thought to modulate the function of these channels, leading to a reduction in calcium influx at nerve terminals.[9][10][11] This reduction in presynaptic calcium availability subsequently decreases the release of several excitatory neurotransmitters, including glutamate, norepinephrine, and substance P.[8][10][11] This dampening of excessive neuronal excitability is believed to be the basis for its analgesic, anticonvulsant, and anxiolytic properties.[8][11]

Figure 1: Mechanism of Action of Pregabalin.

In Vivo Pharmacodynamic Effects

Pregabalin has demonstrated robust efficacy in a variety of preclinical models of disease:

• Neuropathic Pain: In rodent models of neuropathic pain, such as those induced by sciatic nerve ligation or diabetic neuropathy, pregabalin significantly reduces allodynia (pain in response to a non-painful stimulus) and hyperalgesia (an exaggerated response to a painful stimulus).[7][12][13][14]

• Seizures: In models of epilepsy, such as the maximal electroshock seizure (MES) test, pregabalin exhibits potent anticonvulsant activity, protecting against tonic-clonic seizures.[9][10][15][16][17]

Hypothesized Pharmacodynamics of 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate

As a prodrug, the pharmacodynamics of 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate would be intrinsically linked to its conversion to the active parent drug, pregabalin.

Mechanism of Action: A Two-Step Process

The proposed mechanism for the prodrug involves two key steps:

• Blood-Brain Barrier Penetration: The 2-methoxyethyl ester group increases the lipophilicity of the molecule compared to the zwitterionic pregabalin. This enhanced lipophilicity is expected to facilitate passive diffusion across the blood-brain barrier.[1][2][3]

• In Vivo Hydrolysis: Once in the CNS, the ester bond is expected to be cleaved by ubiquitous esterases present in the brain and plasma, such as carboxylesterases and butyrylcholinesterase, to release pregabalin and the inactive byproducts, 2-methoxyethanol and ethylene glycol.[5][6][18][19] The liberated pregabalin would then exert its pharmacodynamic effects by binding to the α2δ-1 subunit, as described above.

Figure 3: Workflow for the In Vitro Binding Assay.

In Vivo Model of Neuropathic Pain (Spared Nerve Injury Model)

Objective: To assess the antinociceptive effects of the prodrug and pregabalin in a model of neuropathic pain.

Methodology:

• Surgical Procedure: Induce neuropathic pain in rodents (rats or mice) using the spared nerve injury (SNI) model, which involves the ligation and transection of the tibial and common peroneal nerves, leaving the sural nerve intact. [12][13]2. Drug Administration: Administer pregabalin, the prodrug, or vehicle to the animals via an appropriate route (e.g., oral gavage or intraperitoneal injection).

• Behavioral Testing (von Frey Test): At various time points after drug administration, assess mechanical allodynia using von Frey filaments. [7][12][13][14][20]This test measures the paw withdrawal threshold in response to a mechanical stimulus of increasing force.

• Data Analysis: Compare the paw withdrawal thresholds between the different treatment groups to determine the efficacy of the compounds in reversing mechanical allodynia. The ED50 (the dose that produces 50% of the maximal effect) can be calculated.

In Vivo Model of Epilepsy (Maximal Electroshock Seizure Test)

Objective: To evaluate the anticonvulsant activity of the prodrug and pregabalin.

Methodology:

• Drug Administration: Administer various doses of pregabalin, the prodrug, or vehicle to groups of mice.

• Seizure Induction: At a predetermined time after drug administration, induce seizures by applying a brief electrical stimulus through corneal or auricular electrodes. [9][10][15][16][17]3. Observation: Observe the animals for the presence or absence of the tonic hindlimb extension phase of the seizure, which is the endpoint of the test.

• Data Analysis: Determine the percentage of animals protected from tonic hindlimb extension at each dose and calculate the ED50 for anticonvulsant activity.

In Vivo Microdialysis for Neurotransmitter Measurement

Objective: To measure the effect of the prodrug and pregabalin on the extracellular levels of excitatory neurotransmitters in the brain.

Methodology:

• Probe Implantation: Surgically implant a microdialysis probe into a specific brain region of interest (e.g., the hippocampus or spinal cord) of an anesthetized or freely moving rat. [8][11][21][22][23]2. Perfusion and Sampling: Perfuse the probe with artificial cerebrospinal fluid and collect dialysate samples at regular intervals.

• Drug Administration: Administer pregabalin, the prodrug, or vehicle and continue to collect dialysate samples.

• Neurotransmitter Analysis: Analyze the dialysate samples for the concentrations of neurotransmitters such as glutamate and norepinephrine using high-performance liquid chromatography (HPLC) coupled with an appropriate detection method (e.g., fluorescence or mass spectrometry). [21][22]5. Data Analysis: Compare the changes in neurotransmitter levels from baseline in the different treatment groups.

Conclusion

Pregabalin's pharmacodynamic profile is well-established, with its high-affinity binding to the α2δ-1 subunit of voltage-gated calcium channels leading to a reduction in excitatory neurotransmitter release. The hypothetical 2-methoxyethyl ester of pregabalin represents a rational prodrug strategy aimed at enhancing its delivery to the central nervous system. The pharmacodynamic effects of this prodrug would be entirely dependent on its in vivo conversion to pregabalin. While the prodrug itself is expected to be inactive at the α2δ-1 subunit, its successful bioactivation in the brain could lead to a modified pharmacokinetic-pharmacodynamic relationship, potentially offering a delayed onset and prolonged duration of action. The experimental protocols outlined in this guide provide a comprehensive framework for the preclinical evaluation of such a compound, enabling a thorough characterization of its binding affinity, in vivo efficacy, and effects on neurotransmitter release. This comparative approach, blending established knowledge with predictive science, is fundamental to the rational design and development of next-generation neurotherapeutics.

References

• Measurement of neuropathic pain in constrictive sciatic nerve models in rats. SciELO. Available from: [Link]

• Maximal Electroshock Seizure Test. Bio-protocol. Available from: [Link]

• Detection of neuropathic pain in a rat model of peripheral nerve injury. PubMed - NIH. Available from: [Link]

• Tests and models of nociception and pain in rodents. ScienceDirect. Available from: [Link]

• The Sciatic Nerve Cuffing Model of Neuropathic Pain in Mice. PMC - NIH. Available from: [Link]

• Acute Seizure Tests Used in Epilepsy Research: Step-by-Step Protocol of the Maximal Electroshock Seizure (MES) Test, the Maximal Electroshock Seizure Threshold (MEST) Test, and the Pentylenetetrazole (PTZ)-Induced Seizure Test in Rodents. Springer Nature Experiments. Available from: [Link]

• Microdialysis in Rodents. PMC - NIH. Available from: [Link]

• Microdialysis Services to Sample Metabolites, Therapies & Large Molecules. Charles River. Available from: [Link]

• The maximal electroshock seizure (MES) model in the preclinical assessment of potential new antiepileptic drugs. SciSpace. Available from: [Link]

• Lipophilicities of Baclofen Ester Prodrugs Correlate with Affinities to the ATP-Dependent Efflux Pump P-Glycoprotein: Relevance for Their Permeation Across the Blood-Brain Barrier? ResearchGate. Available from: [Link]

• The Pharmacokinetic and Pharmacodynamic Relationship of Clinically Used Antiseizure Medications in the Maximal Electroshock Seizure Model in Rodents. MDPI. Available from: [Link]

• Lipophilicities of baclofen ester prodrugs correlate with affinities to the ATP-dependent efflux pump P-glycoprotein: relevance for their permeation across the blood-brain barrier? PubMed. Available from: [Link]

• Large Amino Acid Transporter 1 (LAT1) Prodrugs of Valproic Acid: New Prodrug Design Ideas for Central Nervous System Delivery. Molecular Pharmaceutics - ACS Publications. Available from: [Link]

• Monitoring Extracellular Amino Acid Neurotransmitters and hROS by In Vivo Microdialysis in Rats: A Practical Approach. Springer Nature Experiments. Available from: [Link]

• Overview of Neurological Mechanism of Pain Profile Used for Animal “Pain-Like” Behavioral Study with Proposed Analgesic Pathways. MDPI. Available from: [Link]

• L-type amino acid transporter 1 utilizing prodrugs. Wiley Online Library. Available from: [Link]

• Prodrugs and their activation mechanisms for brain drug delivery. RSC Publishing. Available from: [Link]

• Prodrug Approaches for CNS Delivery. PMC - NIH. Available from: [Link]

• In Vivo Monitoring of Dopamine by Microdialysis with 1 min Temporal Resolution Using Online Capillary Liquid Chromatography with Electrochemical Detection. Analytical Chemistry - ACS Publications. Available from: [Link]

• Overview of Microdialysis. PMC - NIH. Available from: [Link]

• Synthesis and Pharmacological Properties of Novel Esters Based on Monocyclic Terpenes and GABA. MDPI. Available from: [Link]

• Synthesis and Pharmacological Properties of Novel Esters Based on Monocyclic Terpenes and GABA. ResearchGate. Available from: [Link]

• Pharmacokinetics of amino acid ester prodrugs of Acyclovir after oral administration: Interaction with the transporters on Caco-2 cells. PMC. Available from: [Link]

• Clinical significance of esterases in man. PubMed. Available from: [Link]

• GABA esters and GABA analog esters. Google Patents.

• Insights on Fatty Acids in Lipophilic Prodrug Strategy. SciSpace. Available from: [Link]

• Selected Gamma Aminobutyric Acid (GABA) Esters may Provide Analgesia for Some Central Pain Conditions. PMC. Available from: [Link]

• GABA analogue. Wikipedia. Available from: [Link]

• Sobetirome Prodrug Esters with Enhanced Blood-Brain Barrier Permeability. PMC - NIH. Available from: [Link]

• Esterases. ld99.com. Available from: [Link]

• Metabolism of bis(2-methoxyethyl) ether in the adult male rat: evaluation of the principal metabolite as a testicular toxicant. PubMed. Available from: [Link]

• A guide to simple, direct, and quantitative in vitro binding assays. PMC. Available from: [Link]

• Esterase Activities in the Blood, Liver and Intestine of Several Preclinical Species and Humans. ResearchGate. Available from: [Link]

• Design, synthesis and evaluation of a series of potential prodrugs of a Bruton's tyrosine kinase (BTK) inhibitor. Frontiers. Available from: [Link]

• Development and Evaluation of Pregabalin Capsules Using QbD Approach. JOCPR. Available from: [Link]

• Design, Development and Evaluation of Buccal Tablets of Pregabalin. ResearchGate. Available from: [Link]

• Formulation and Evaluation of Immediate Release Pregabalin Tablets. of DSpace. Available from: [Link]

• Butyrylcholinesterase. Wikipedia. Available from: [Link]

• Interspecies Differences in the Metabolism of a Multi-Ester Prodrug by Carboxylesterases. PMC - NIH. Available from: [Link]

• In Vitro Bioequivalence of Pregabalin Capsules (150 mg). PubMed. Available from: [Link]

• The role of human carboxylesterases in drug metabolism: have we overlooked their importance? PMC. Available from: [Link]

• Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. SciELO. Available from: [Link]

• Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. Semantic Scholar. Available from: [Link]

• Rapid in vivo hydrolysis of fatty acid ethyl esters, toxic nonoxidative ethanol metabolites. PubMed. Available from: [Link]

• Quantification of The Surface Expression of G Protein-coupled ReceptorsUsing Intact Live-cell Radioligand Binding Assays. PMC. Available from: [Link]

• In vitro receptor binding assays: General methods and considerations. ResearchGate. Available from: [Link]

• GTPγS Binding Assays. Assay Guidance Manual - NCBI Bookshelf. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Prodrugs and their activation mechanisms for brain drug delivery - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D4MD00788C [pubs.rsc.org]
• 3. scispace.com [scispace.com]
• 4. Sobetirome Prodrug Esters with Enhanced Blood-Brain Barrier Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Clinical significance of esterases in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The role of human carboxylesterases in drug metabolism: have we overlooked their importance? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Sciatic Nerve Cuffing Model of Neuropathic Pain in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. criver.com [criver.com]
• 9. scispace.com [scispace.com]
• 10. Acute Seizure Tests Used in Epilepsy Research: Step-by-Step Protocol of the Maximal Electroshock Seizure (MES) Test, the Maximal Electroshock Seizure Threshold (MEST) Test, and the Pentylenetetrazole (PTZ)-Induced Seizure Test in Rodents | Springer Nature Experiments [experiments.springernature.com]
• 11. Microdialysis in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Measurement of neuropathic pain in constrictive sciatic nerve models in rats [scielo.org.mx]
• 13. Detection of neuropathic pain in a rat model of peripheral nerve injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. bio-protocol.org [bio-protocol.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. The Pharmacokinetic and Pharmacodynamic Relationship of Clinically Used Antiseizure Medications in the Maximal Electroshock Seizure Model in Rodents [mdpi.com]
• 18. Esterases [ld99.com]
• 19. Butyrylcholinesterase - Wikipedia [en.wikipedia.org]
• 20. downstate.edu [downstate.edu]
• 21. Monitoring Extracellular Amino Acid Neurotransmitters and hROS by In Vivo Microdialysis in Rats: A Practical Approach | Springer Nature Experiments [experiments.springernature.com]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Overview of Microdialysis - PMC [pmc.ncbi.nlm.nih.gov]

Reference standard qualification for 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate

An In-Depth Technical Guide to the Reference Standard Qualification of 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate

This guide provides a comprehensive framework for the qualification of a reference standard for 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate, a potential process-related impurity or ester prodrug of the active pharmaceutical ingredient (API) Pregabalin. In pharmaceutical development, the rigorous characterization of such related substances is not merely a regulatory formality; it is a scientific necessity to ensure the safety and efficacy of the final drug product. The presence of impurities, even in minute quantities, can significantly impact the quality and safety of pharmaceuticals.[1]

This document eschews a rigid template, instead adopting a logical, science-first approach to qualification. We will explore the causality behind experimental choices, establish a self-validating analytical system through orthogonal testing, and provide actionable protocols for researchers, scientists, and drug development professionals.

The Strategic Importance of a Qualified Reference Standard

A reference standard is a highly purified and well-characterized substance used as a benchmark for the quantitative and qualitative analysis of a drug substance and its impurities.[2] For a compound like 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate, which is structurally related to the API Pregabalin, a qualified reference standard is indispensable for:

• Method Validation: Accurately validating analytical methods (e.g., HPLC) designed to detect and quantify this specific impurity in the API.

• Quality Control: Serving as a comparator in routine quality control testing of API batches.

• Forced Degradation Studies: Helping to identify degradation pathways and products.

The qualification process establishes the critical attributes of the reference standard: Identity, Purity, and Potency . This guide will detail a multi-faceted approach to determining these attributes with a high degree of scientific confidence.

The Qualification Workflow: An Integrated Approach

The qualification of a working or secondary reference standard is a systematic process that involves comparing the candidate material against a primary standard, if available, or through comprehensive, multi-technique characterization if a primary standard does not exist (i.e., qualification by structure elucidation).[2][3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. veeprho.com [veeprho.com]
• 3. resolvemass.ca [resolvemass.ca]

A Comparative Guide to In Vitro vs. In Vivo Correlation for the Metabolism of 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate, a Pregabalin Prodrug

This guide provides an in-depth technical comparison of in vitro and in vivo methodologies for assessing the metabolism of 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate, an ester prodrug of the widely used pharmaceutical agent, pregabalin. We will explore the causality behind experimental design, detail self-validating protocols, and establish a framework for developing a predictive in vitro-in vivo correlation (IVIVC), a critical tool in modern drug development.

Introduction: The Rationale for a Pregabalin Prodrug and the Imperative of IVIVC

Pregabalin is an established therapy for neuropathic pain, epilepsy, and other conditions[1]. However, its pharmacokinetic profile, while predictable, can sometimes be optimized for improved patient compliance or therapeutic effect through modified-release formulations. The compound 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate is an ester prodrug of pregabalin, designed to be pharmacologically inactive until it undergoes biotransformation in vivo to release the active parent drug[2][3]. The primary metabolic pathway is the hydrolysis of the ester bond, a reaction catalyzed by a ubiquitous class of enzymes known as esterases[3].

For such a prodrug, understanding the rate and extent of its conversion to pregabalin is paramount. An In Vitro-In Vivo Correlation (IVIVC) serves as a predictive mathematical model that connects an in vitro property, such as the rate of enzymatic hydrolysis, with an in vivo response, like the plasma concentration of the released drug[4][5]. A well-established IVIVC is a powerful asset in pharmaceutical development, enabling in vitro dissolution or metabolism tests to act as surrogates for complex and costly human bioequivalence studies, a principle supported by regulatory bodies like the U.S. Food and Drug Administration (FDA)[6][7].

In Vitro Metabolic Assessment: Simulating Biotransformation in the Laboratory

The foundational hypothesis for the in vitro assessment of this pregabalin prodrug is that its conversion is primarily mediated by carboxylesterases[2]. These enzymes are highly concentrated in the liver but are also present in plasma, the intestine, and other tissues[3]. Therefore, our in vitro systems must adequately model these biological environments.

Causality in Experimental System Selection

• Human Liver S9 Fraction: This subcellular fraction contains both microsomal and cytosolic enzymes, providing a comprehensive environment for metabolic studies. It is the system of choice for an initial assessment of hepatic clearance via hydrolysis.

• Human Plasma: Evaluating stability directly in plasma is crucial because significant hydrolysis can occur in systemic circulation post-absorption, impacting the pharmacokinetic profile of both the prodrug and the active moiety[2].

• Recombinant Carboxylesterases (e.g., hCE1, hCE2): Utilizing purified, specific enzymes allows for the definitive identification of the key catalysts responsible for the prodrug's hydrolysis. This is essential for understanding potential drug-drug interactions or genetic polymorphisms that could affect metabolism.

Detailed Protocol: In Vitro Hydrolysis in Human Liver S9 Fraction

This protocol is designed to determine the metabolic stability and hydrolysis rate of the pregabalin prodrug.

• Preparation:

  • Prepare a stock solution of the test compound (pregabalin prodrug) in a suitable organic solvent (e.g., DMSO) at 10 mM.

  • Thaw pooled human liver S9 fraction and the NADPH-regenerating system (Solution A: NADP+, Glucose-6-Phosphate; Solution B: Glucose-6-Phosphate Dehydrogenase) on ice.

  • Prepare a 0.5 M potassium phosphate buffer (pH 7.4).

• Incubation:

  • In a 96-well plate, prepare incubation mixtures containing the S9 fraction (final concentration 1 mg/mL) and potassium phosphate buffer.

  • Initiate the reaction by adding the test compound (final concentration 1 µM) and the NADPH-regenerating system. A parallel incubation without the regenerating system serves as a negative control to distinguish oxidative metabolism from hydrolysis.

  • Incubate the plate at 37°C with gentle shaking.

• Sampling and Quenching:

  • At specified time points (e.g., 0, 5, 15, 30, 60, and 120 minutes), collect aliquots from the incubation mixture.

  • Immediately quench the enzymatic reaction by adding two volumes of ice-cold acetonitrile containing an internal standard (e.g., a structurally similar, stable compound).

• Sample Processing and Analysis:

  • Centrifuge the quenched samples to precipitate proteins.

  • Transfer the supernatant to a new plate for analysis.

  • Quantify the remaining concentration of the prodrug and the appearance of pregabalin using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

• Data Interpretation:

  • Plot the natural logarithm of the remaining prodrug concentration against time. The slope of the linear portion of this curve represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) as 0.693/k.

Caption: Workflow for in vitro metabolic stability assay.

In Vivo Metabolic Assessment: Tracking the Prodrug in a Biological System

An in vivo study is essential to understand the complete pharmacokinetic picture, including absorption, distribution, metabolism, and excretion (ADME) of both the prodrug and the released pregabalin. Non-human primates are often highly predictive of human outcomes, but beagle dogs are also a well-accepted model for oral bioavailability studies due to their physiological similarities to humans[2].

Causality in Experimental Design

• Oral (PO) and Intravenous (IV) Administration: Including an IV arm for the prodrug is critical. It allows for the determination of absolute bioavailability and provides a baseline for systemic clearance, distinguishing it from first-pass metabolism in the gut and liver.

• Frequent Blood Sampling: A rich sampling schedule, especially at early time points, is necessary to accurately capture the rapid absorption and hydrolysis of the prodrug and the subsequent appearance and peak concentration (Cmax) of pregabalin[8].

• Quantification of Both Analytes: It is imperative to develop and validate a bioanalytical method capable of simultaneously measuring both the ester prodrug and the parent pregabalin in plasma. This provides direct evidence of the conversion process in vivo.

Detailed Protocol: Pharmacokinetic Study in Beagle Dogs

• Acclimatization and Dosing:

  • Use fasted male beagle dogs (n=4 per group).

  • Group 1 (PO): Administer the prodrug formulation orally at a dose equivalent to 5 mg/kg of pregabalin.

  • Group 2 (IV): Administer the prodrug in a suitable vehicle intravenously over 2 minutes at a dose equivalent to 1 mg/kg of pregabalin.

• Blood Sampling:

  • Collect blood samples (approx. 1 mL) from a peripheral vein into tubes containing an esterase inhibitor (e.g., sodium fluoride) to prevent ex vivo hydrolysis.

  • Sampling time points: Pre-dose, and 0.08, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose.

• Plasma Processing:

  • Immediately centrifuge the blood samples at 4°C to separate plasma.

  • Store the resulting plasma samples at -80°C until analysis.

• Bioanalysis:

  • Perform protein precipitation on the plasma samples followed by LC-MS/MS analysis to determine the concentrations of the pregabalin prodrug and pregabalin.

• Pharmacokinetic Analysis:

  • Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key PK parameters (Cmax, Tmax, AUC, clearance, volume of distribution, and bioavailability).

Caption: In vivo metabolic pathway of the pregabalin prodrug.

Forging the Link: The In Vitro-In Vivo Correlation (IVIVC)

The ultimate goal is to use the robust, controlled data from our in vitro experiments to predict the complex outcomes observed in vivo. A Level A correlation, which aims for a point-to-point relationship between the in vitro hydrolysis rate and the in vivo conversion rate, is considered the gold standard[4].

Data Comparison Summary

The table below presents a hypothetical but mechanistically plausible dataset derived from the protocols described above. This data forms the basis for building the IVIVC model.

Parameter	In Vitro System	Value	In Vivo (Beagle Dog, PO)	Value
Prodrug t½	Human Liver S9	18.5 min	Prodrug Cmax	50 ng/mL
Prodrug t½	Human Plasma	45.2 min	Prodrug Tmax	0.25 h
Pregabalin Formation Rate	Human Liver S9	4.2 µmol/min/mg	Prodrug AUC	85 ng·h/mL
Pregabalin Cmax	1250 ng/mL
Pregabalin Tmax	1.0 h
Pregabalin AUC	7800 ng·h/mL

IVIVC Development Workflow

• In Vitro Data: Determine the cumulative fraction of prodrug hydrolyzed over time from the in vitro stability assays. This represents the in vitro "release" profile.

• In Vivo Data Deconvolution: Use the plasma concentration-time data of pregabalin from the in vivo study. Apply mathematical deconvolution techniques (e.g., Wagner-Nelson method) to calculate the cumulative fraction of the prodrug absorbed and converted in vivo at each time point. This represents the in vivo "absorption" profile.

• Correlation: Plot the in vitro cumulative hydrolysis (%) against the in vivo cumulative absorption/conversion (%).

• Model Validation: A linear relationship with a high correlation coefficient (R² > 0.9) suggests a strong Level A IVIVC. The model's predictability is then evaluated by comparing the predicted in vivo profile (from in vitro data) with the actual observed in vivo profile[9].

Caption: Development and validation workflow for a Level A IVIVC.

Conclusion and Authoritative Insights

Establishing a robust IVIVC for an ester prodrug like 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate is a scientifically rigorous process that bridges the gap between laboratory measurements and clinical performance. The key lies in selecting mechanistically relevant in vitro systems that accurately reflect the primary conversion pathway—esterase-mediated hydrolysis.

While this guide provides a comprehensive framework, researchers must remain cognizant of potential complexities. Interspecies differences in esterase expression can lead to discrepancies between animal models and human outcomes, necessitating careful interpretation[2]. Furthermore, the formulation of the oral dosage form can significantly impact dissolution and absorption, adding another layer to the correlation. A validated IVIVC, however, remains an invaluable tool, providing a scientifically sound basis for optimizing formulations, setting manufacturing specifications, and potentially waiving certain clinical bioequivalence studies, ultimately accelerating the delivery of improved medicines to patients[6][10].

References

• CMC Perspectives of In Vitro / In Vivo Correlation (IVIVC) in Drug Development. (2025). Vertex AI Search.
• Guidance for Industry - Extended Release Oral Dosage Forms: Development, Evaluation, and Application of In Vitro/In Vivo Correlations. FDA.
• Exploring Ester Prodrugs: A Comprehensive Review of Approaches, Applications, and Methods. SCIRP.
• In vitro-In vivo Correlation: Perspectives on Model Development. PMC.
• Extended Release Oral Dosage Forms: Development, Evaluation, and Application of In Vitro/In Vivo Correlations. FDA. (2018).
• An in-vitro and in-vivo correlative approach to the evaluation of ester prodrugs to improve oral delivery of propranolol. PubMed. (1993).
• Chapter 16. In Vitro/In Vivo Correlations: Fundamentals, Development Considerations, and Applications. Kinam Park.
• In-Vitro-In-Vivo Correlation Definitions and Regulatory Guidance. IAGIM.
• Ester Prodrugs of Ketoprofen: Synthesis, In Vitro Stability, In Vivo Biological Evaluation and In Silico Comparative Docking Studies Against COX-1 and COX-2. PubMed.
• In vitro metabolic stabilities and metabolism of 2'-O-(methoxyethyl) partially modified phosphorothioate antisense oligonucleotides in preincubated rat or human whole liver homogenates. PubMed. (2010).
• Ester Bonds in Prodrugs. ACS Chemical Biology. (2008).
• Pregabalin. StatPearls - NCBI Bookshelf. (2024).
• Pregabalin pharmacology and its relevance to clinical practice. PubMed.
• In Vitro metabolic profiling of methylenedioxy-substituted synthetic cathinones for enhanced detection in urine sample analysis. Journal of Food and Drug Analysis.
• Systematic Characterization of In Vitro and In Vivo Metabolic Pathways and Identification of Novel Biomarkers of 26 Synthetic Cannabinoids. MDPI. (2025).

Sources

• 1. Pregabalin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Exploring Ester Prodrugs: A Comprehensive Review of Approaches, Applications, and Methods [scirp.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. In vitro-In vivo Correlation: Perspectives on Model Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. iagim.org [iagim.org]
• 6. premier-research.com [premier-research.com]
• 7. fda.gov [fda.gov]
• 8. Pregabalin pharmacology and its relevance to clinical practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. fda.gov [fda.gov]
• 10. kinampark.com [kinampark.com]

Safety & Regulatory Compliance

Comprehensive Guide to Handling 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate: Personal Protective Equipment, Operational Procedures, and Disposal

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate. As a novel chemical entity, a specific Safety Data Sheet (SDS) may not be readily available. Therefore, this document synthesizes best practices and data from structurally analogous compounds to provide a robust framework for safe laboratory operations. The following procedures are designed to empower researchers with the knowledge to manage this chemical responsibly, ensuring personal safety and environmental integrity.

Hazard Assessment and Chemical Profile

Understanding the potential hazards of 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate is the foundation of safe handling. Based on its structural motifs—an aminomethyl group, a methylhexanoate ester, and a methoxyethyl group—we can anticipate the following potential hazards:

• Eye Irritation: Many organic esters and amines are known to cause serious eye irritation.[1][2]

• Skin Irritation: Prolonged or repeated contact may cause skin irritation.[2]

• Flammability: While not confirmed, the presence of an ester and other organic components suggests the compound may be a flammable liquid and vapor.[1][3]

• Respiratory Tract Irritation: Vapors or aerosols may cause respiratory irritation.[2][3]

A thorough risk assessment should be conducted before any new experimental protocol involving this compound.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial to mitigate the risks associated with handling 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate. The following table summarizes the recommended PPE, drawing on guidelines for similar chemical classes.[4]

Protection Type	Specific Recommendations	Rationale and Best Practices
Eye and Face Protection	Wear tightly fitting safety goggles or chemical safety goggles conforming to EN 166 (EU) or ANSI Z.87.1 (US) standards.[5][6] A face shield should be worn over safety glasses when there is a risk of splashing or a highly exothermic reaction.[7]	Protects against splashes and vapors that can cause serious eye irritation or damage.[1][2]
Hand Protection	Chemical-resistant gloves are mandatory. Nitrile gloves offer good protection against a broad range of chemicals for short-term use.[7] For prolonged contact or handling of larger quantities, consider gloves with greater chemical resistance, such as butyl rubber or neoprene. Always inspect gloves for tears or punctures before use and wash hands thoroughly after removal.[6][8][9]	The hands are at the greatest risk of direct contact with the chemical.[5] Proper glove selection prevents skin absorption and irritation.
Body Protection	A flame-resistant lab coat is recommended.[7] Ensure the lab coat is fully buttoned and fits properly to cover as much skin as possible.[7] For tasks with a higher risk of splashing, a chemical-resistant apron over the lab coat is advised.[4]	Protects the skin and personal clothing from contamination. Flame-resistant material is a precautionary measure against potential flammability.
Respiratory Protection	Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2][10] If engineering controls are insufficient to maintain exposure below permissible limits, or if aerosols are generated, a NIOSH/MSHA or European Standard EN 149 approved respirator is required.[2][7]	Minimizes the inhalation of potentially harmful vapors or aerosols that can cause respiratory irritation.[2][3]
Foot Protection	Wear closed-toe, closed-heel shoes that cover the entire foot.[7]	Protects against spills and dropped objects.

Operational and Handling Plan: A Step-by-Step Approach

Adherence to a strict operational protocol is paramount for safety and experimental reproducibility.

3.1. Preparation and Handling Environment

• Designated Area: Designate a specific area for handling 2-methoxyethyl (3S)-3-(aminomethyl)-5-methylhexanoate, preferably within a certified chemical fume hood.[2][10]

• Emergency Equipment: Ensure that a safety shower and an eyewash station are readily accessible and have been recently tested.

• Spill Kit: Have a chemical spill kit appropriate for flammable liquids and organic compounds readily available.

• Ventilation: Confirm that the ventilation system in the designated area is functioning correctly before commencing work.[2][10]

3.2. Handling the Chemical

• Grounding: To prevent static discharge, which could be an ignition source, ground and bond containers and receiving equipment when transferring the substance.[1][11]

• Tools: Use only non-sparking tools.[6]

• Avoid Inhalation and Contact: Do not breathe vapors or aerosols.[1] Avoid contact with skin, eyes, and clothing.[10]

• Personal Hygiene: Wash hands thoroughly after handling the chemical, before breaks, and at the end of the workday.[2][9][12] Do not eat, drink, or smoke in the laboratory.[9][10][13]

3.3. Storage

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2][10]

• Ignition Sources: Store away from heat, sparks, open flames, and other ignition sources.[1][3] No smoking in the storage area.[3]

• Inert Atmosphere: For long-term storage and to maintain chemical integrity, consider storing under an inert gas, as the compound may be air-sensitive.[1]

Emergency Procedures: Be Prepared

4.1. In Case of Exposure

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[1][2]

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower for at least 15 minutes. If skin irritation occurs, get medical advice/attention.[1][2]

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[2][6]

• Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterward. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[6][8][10][11]

4.2. In Case of a Spill

• Evacuate: Evacuate personnel from the immediate area.[1][6]

• Ventilate: Ensure adequate ventilation.

• Contain: Cover drains to prevent the chemical from entering them.[1]

• Absorb: Collect, bind, and pump off spills. Use a suitable absorbent material.

• Clean: Clean the affected area thoroughly.

• Dispose: Place all contaminated materials in a suitable, labeled container for disposal.[13]

Disposal Plan: Responsible Waste Management

Proper disposal is a critical component of the chemical lifecycle.

• Original Containers: Whenever possible, leave the chemical in its original container. Do not mix with other waste.[1]

• Licensed Waste Disposal: All chemical waste must be disposed of in accordance with national and local regulations. Entrust disposal to a licensed waste disposal company.[1]

• Contaminated PPE: Contaminated PPE and other materials should be handled as hazardous waste and disposed of accordingly.

• Empty Containers: Handle uncleaned containers as you would the product itself.[1]

Workflow and Decision-Making Diagrams

Personal Protective Equipment (PPE) Selection Workflow

Caption: A flowchart for selecting appropriate PPE.

Emergency Response Logic for Chemical Exposure

Caption: Decision-making for chemical exposure response.

References

• MilliporeSigma. (2025, November 6). SAFETY DATA SHEET.
• Spectrum Pharmacy Products. (2024, May 11). Scientific Documentation.
• Fisher Scientific Chemicals. (2025, December 25). SAFETY DATA SHEET.
• University of California, San Francisco. (n.d.). Chemical Safety: Personal Protective Equipment.
• Albert Kerbl GmbH. (n.d.). Protective Equipment | Plant Protection.
• TCI EUROPE N.V. (n.d.). 2 - SAFETY DATA SHEET.
• TCI Chemicals. (2026, February 23). SAFETY DATA SHEET.
• TCI Chemicals. (2025, October 27). SAFETY DATA SHEET.
• FORMOSA PLASTICS CORPORATION. (n.d.). SAFETY DATA SHEET.
• TargetMol. (n.d.). Safety Data Sheet.
• Angene Chemical. (2021, May 1). Safety Data Sheet.
• AMyD. (2023, May 25). SAFETY DATA SHEET.
• Thermo Fisher Scientific. (2025, September 17). SAFETY DATA SHEET.
• Fisher Scientific. (2024, March 6). SAFETY DATA SHEET.
• Thermo Fisher Scientific. (2025, September 22). SAFETY DATA SHEET.
• PubChem. (n.d.). (3S)-3-(2-Amino-2-oxoethyl)-5-methylhexanoic acid.
• Allan Chemical Corporation. (2025, October 23). How to Choose PPE for Chemical Work.
• PubChem. (n.d.). (3R)-3-(2-Amino-2-oxoethyl)-5-methylhexanoic acid.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 5. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]
• 6. targetmol.com [targetmol.com]
• 7. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. fishersci.be [fishersci.be]
• 10. spectrumrx.com [spectrumrx.com]
• 11. assets.thermofisher.com [assets.thermofisher.com]
• 12. angenechemical.com [angenechemical.com]
• 13. fpc.com.tw [fpc.com.tw]